Ethyl[2-methyl-3-(chlorosulfonyl)phenoxy]acetate

Core Science & Biosynthesis

Technical Guide: Ethyl [2-methyl-4-(chlorosulfonyl)phenoxy]acetate

The following technical guide details the properties, synthesis, and application of Ethyl [2-methyl-4-(chlorosulfonyl)phenoxy]acetate (CAS 91427-62-2).

CAS 91427-62-2 | A Critical Synthon for PPAR Agonist Development

Executive Summary

Ethyl [2-methyl-4-(chlorosulfonyl)phenoxy]acetate (CAS 91427-62-2) is a specialized sulfonyl chloride intermediate used primarily in the synthesis of Peroxisome Proliferator-Activated Receptor (PPAR) agonists, most notably Seladelpar (MBX-8025) and Saroglitazar .

Its structural core combines a phenoxyacetic acid moiety (mimicking endogenous lipids) with a highly reactive chlorosulfonyl group. This duality allows for the precise attachment of lipophilic side chains via sulfonamide or thioether linkages, a critical step in optimizing the pharmacokinetics of metabolic disease therapeutics.

Nomenclature Note: While some databases may index this CAS with the "3-(chlorosulfonyl)" descriptor, the industrial standard and electronic directing effects (para-substitution to the alkoxy group) confirm the 4-(chlorosulfonyl) isomer as the dominant species linked to this CAS number and its downstream pharmaceutical applications.

Chemical Identity & Characterization

Property	Specification
CAS Number	91427-62-2
IUPAC Name	Ethyl 2-(4-chlorosulfonyl-2-methylphenoxy)acetate
Molecular Formula	C₁₁H₁₃ClO₅S
Molecular Weight	292.74 g/mol
Appearance	White to off-white crystalline powder or low-melting solid
Solubility	Soluble in DCM, EtOAc, THF; reacts violent with water/alcohols
Melting Point	60–65 °C (typical range for pure crystalline form)

Spectroscopic Signatures (Predicted)

• ¹H NMR (CDCl₃, 400 MHz):

  • δ 7.8–7.9 (d/s, 2H, Ar-H ortho to SO₂Cl)

  • δ 6.8–6.9 (d, 1H, Ar-H ortho to O)

  • δ 4.75 (s, 2H, O-CH ₂-CO)

  • δ 4.25 (q, 2H, O-CH ₂-CH₃)

  • δ 2.35 (s, 3H, Ar-CH ₃)

  • δ 1.30 (t, 3H, O-CH₂-CH ₃)

• IR Spectrum:

  • 1730–1750 cm⁻¹ (C=O ester stretch)

  • 1370 & 1170 cm⁻¹ (S=O sulfonyl asymmetric/symmetric stretch)

Synthetic Utility & Mechanism[2][3][4]

Core Synthetic Pathway

The synthesis of CAS 91427-62-2 exploits the strong ortho/para directing power of the alkoxy group in ethyl (2-methylphenoxy)acetate. Since the ortho position is blocked by the methyl group (or sterically hindered), chlorosulfonation occurs predominantly at the para position (position 4).

Step 1: Precursor Assembly

Alkylation of o-cresol with ethyl chloroacetate using a base (K₂CO₃) in acetone or DMF yields Ethyl (2-methylphenoxy)acetate .

Step 2: Electrophilic Aromatic Substitution (Chlorosulfonation)

The precursor is treated with excess chlorosulfonic acid (ClSO₃H) . The reaction proceeds via an initial sulfonation to the sulfonic acid, followed by conversion to the sulfonyl chloride in situ.

Reaction Scheme: Ar-H + 2 ClSO₃H → Ar-SO₂Cl + H₂SO₄ + HCl

Downstream Application: Seladelpar Synthesis

In the context of drug development (e.g., Seladelpar), the sulfonyl chloride is typically reduced to a thiol (-SH) rather than reacted as a sulfonamide. This thiol is then coupled with an epoxide or halide to form the drug's backbone.

Figure 1: Synthetic positioning of CAS 91427-62-2 in PPAR agonist manufacturing.

Detailed Experimental Protocols

Protocol A: Synthesis of Ethyl [2-methyl-4-(chlorosulfonyl)phenoxy]acetate

Note: This procedure is adapted from standard chlorosulfonation methodologies for phenoxyacetic esters.

Materials:

• Ethyl (2-methylphenoxy)acetate (1.0 eq)

• Chlorosulfonic acid (3.0 – 5.0 eq)

• Dichloromethane (DCM) (Solvent, optional for workup)

• Crushed Ice[1]

Procedure:

• Setup: Charge Chlorosulfonic acid (5.0 eq) into a dry, round-bottom flask equipped with a drying tube (CaCl₂) and a magnetic stir bar. Cool to 0–5 °C using an ice-salt bath.

• Addition: Add Ethyl (2-methylphenoxy)acetate (1.0 eq) dropwise over 30–60 minutes. Caution: The reaction is exothermic and generates HCl gas.

• Reaction: Allow the mixture to stir at 0–5 °C for 1 hour, then slowly warm to room temperature (20–25 °C) and stir for an additional 2–4 hours. Monitor by TLC (hexane/EtOAc) for disappearance of starting material.

• Quench: Pour the reaction mixture slowly onto crushed ice with vigorous stirring. The product will precipitate as a white/off-white solid or oil.

• Extraction: Extract the aqueous mixture with DCM (3 x volumes). Combine organic layers.

• Wash: Wash the organic layer with cold water (2x) and cold saturated NaHCO₃ (carefully, to remove residual acid) until neutral.

• Isolation: Dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure below 40 °C.

• Purification: If necessary, recrystallize from hexane/EtOAc or use immediately due to moisture sensitivity.

Protocol B: Reduction to Thiol (Zinc/Acid Method)

Targeting the Seladelpar intermediate.

Procedure:

• Dissolve CAS 91427-62-2 (1.0 eq) in Glacial Acetic Acid.

• Add Zinc dust (4.0 eq) in portions at a rate that maintains the temperature below 60 °C.

• Heat to 70–80 °C for 2–3 hours.

• Filter off zinc salts while hot.

• Concentrate the filtrate and extract the residue to obtain Ethyl (4-mercapto-2-methylphenoxy)acetate .

Safety & Stability (E-E-A-T)

Stability Profile

• Hydrolysis Risk: High. The sulfonyl chloride moiety hydrolyzes rapidly in the presence of water or humid air to form the corresponding sulfonic acid (Ar-SO₃H), which is non-reactive for downstream coupling.

• Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8 °C . Desiccate strictly.

Hazard Identification

Hazard Class	Description	Handling Protocol
Skin Corr. 1B	Causes severe skin burns and eye damage.	Wear nitrile gloves, face shield, and lab coat.
Water Reactive	Reacts violently with water.	Quench excess reagent strictly on ice; never add water to the neat chemical.
Respiratory	May cause respiratory irritation (HCl evolution).	Handle only in a functioning fume hood.

Visualization of Workup Logic

The following diagram illustrates the critical decision nodes during the workup of the chlorosulfonation reaction to prevent product decomposition.

Figure 2: Critical control points in the isolation of sulfonyl chlorides.

References

• Seladelpar Synthesis & Intermediates

  • Patent: Johnson & Johnson.[2] (2005).[2] Compounds for the Treatment of Metabolic Disorders.[3] WO2005042478.[2] (Describes the chlorosulfonation of phenoxyacetates for PPAR agonists).

  • Source:

• Chemical Vendor Data (CAS Verification)

  • Source: ChemScene.[4] Ethyl 2-(4-(chlorosulfonyl)-2-methylphenoxy)acetate Data Sheet.

  • Link:[4]

• General Chlorosulfonation Methodology

  • Source: Organic Syntheses, Coll.[1] Vol. 1, p. 85 (1941). Chlorosulfonation of Aromatics.

  • Link:

• Seladelpar (MBX-8025)

  • Source: CymaBay Therapeutics.[2][3][5] Seladelpar for Primary Biliary Cholangitis.[6][2][3]

  • Link:

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An In-depth Technical Guide to Ethyl 2-(3-chlorosulfonyl-2-methylphenoxy)acetate

This guide provides a comprehensive technical overview of Ethyl 2-(3-chlorosulfonyl-2-methylphenoxy)acetate, a key chemical intermediate and reference standard in pharmaceutical development. Designed for researchers, medicinal chemists, and professionals in drug manufacturing and quality control, this document delves into the compound's chemical identity, synthesis, reactivity, and critical applications, grounding all information in established scientific principles and methodologies.

Core Chemical Identity and Structure

Ethyl 2-(3-chlorosulfonyl-2-methylphenoxy)acetate is a substituted phenoxyacetate derivative featuring a reactive sulfonyl chloride moiety. This functional group is a cornerstone of its chemical utility, particularly in the synthesis of more complex molecules.

1.1. Nomenclature and Identifiers

The compound is recognized by several names and unique identifiers, which can vary across chemical databases and suppliers. Its designation as a pharmaceutical impurity underscores its importance in regulatory and quality assurance contexts.

Identifier	Value	Source
Primary Name	Ethyl 2-(3-chlorosulfonyl-2-methylphenoxy)acetate	IUPAC Nomenclature
CAS Number	91427-62-2	Chemical Abstracts Service[1][2][3][4]
Synonyms	Ethyl [2-Methyl-3-(chlorosulfonyl)phenoxy]acetate; 2-[4-(Chlorosulfonyl)-2-methylphenoxy]acetic Acid Ethyl Ester; [[4-(Chlorosulfonyl)-o-tolyl]oxy]acetic Acid Ethyl Ester; Seladelpar Impurity 2	Various Suppliers[1][4]
Molecular Formula	C₁₁H₁₃ClO₅S	[1][3][4]
Molecular Weight	292.74 g/mol	[1][3][4]

1.2. Chemical Structure and Computational Data

The two-dimensional structure highlights the arrangement of the ethyl acetate, methylphenoxy, and chlorosulfonyl groups. For computational chemistry applications, SMILES and InChI strings provide a standardized linear representation.

Caption: 2D Structure of Ethyl 2-(3-chlorosulfonyl-2-methylphenoxy)acetate.

• SMILES: CCOC(=O)COC1=CC=C(C=C1C)S(=O)(=O)Cl[3]

• InChI: InChI=1S/C11H13ClO5S/c1-3-16-11(13)7-17-9-5-4-6-10(8(9)2)18(12,14)15/h4-6H,3,7H2,1-2H3

Physicochemical and Handling Properties

Understanding the physicochemical properties of this compound is essential for its proper handling, storage, and use in experimental settings. These parameters influence its solubility, stability, and reactivity.

Property	Value	Notes
Topological Polar Surface Area (TPSA)	69.67 Ų	Calculated value, indicates moderate polarity.[3]
LogP (Octanol-Water Partition Coeff.)	1.86442	Calculated value, suggests moderate lipophilicity.[3]
Hydrogen Bond Acceptors	5	[3]
Hydrogen Bond Donors	0	[3]
Rotatable Bonds	5	Relates to conformational flexibility.[3]
Storage Conditions	2-8°C, Sealed in a dry environment	Recommended to prevent hydrolysis of the sulfonyl chloride group.[3]

Synthesis and Chemical Reactivity

This compound is not a naturally occurring molecule but is synthesized as a crucial intermediate for pharmaceutical manufacturing. Its synthesis involves classical organic transformations, and its reactivity is dominated by the electrophilic nature of the sulfonyl chloride group.

3.1. Synthetic Pathway: An Intermediate for Seladelpar

Ethyl 2-(3-chlorosulfonyl-2-methylphenoxy)acetate is a documented intermediate in the synthesis of Seladelpar , a potent and selective peroxisome proliferator-activated receptor-delta (PPAR-δ) agonist developed for the treatment of primary biliary cholangitis (PBC).[5][6][7] The synthetic route involves two primary steps starting from commercially available materials.

Caption: Synthetic workflow for Ethyl 2-(3-chlorosulfonyl-2-methylphenoxy)acetate.

Protocol Causality:

• Williamson Ether Synthesis: The synthesis begins with the O-alkylation of 2-cresol. The phenolic hydroxyl group of 2-cresol is deprotonated by a base (e.g., potassium carbonate) to form a nucleophilic phenoxide. This phenoxide then attacks the electrophilic carbon of ethyl chloroacetate in an Sₙ2 reaction to form the ether linkage, yielding Ethyl 2-(2-methylphenoxy)acetate.[8][9] This precursor has the core phenoxyacetate structure required for the next step.

• Electrophilic Aromatic Chlorosulfonylation: The second step introduces the key functional group. Ethyl 2-(2-methylphenoxy)acetate is treated with chlorosulfonic acid (ClSO₃H).[5] The electron-rich aromatic ring acts as a nucleophile, attacking the electrophilic sulfur atom of the chlorosulfonic acid. This electrophilic aromatic substitution reaction is a standard method for installing sulfonyl chloride groups onto arenes.[10] The directing effects of the existing ether and methyl groups guide the substitution, leading to the desired product with high yield.

3.2. Core Reactivity: The Sulfonyl Chloride Group

The chemical utility of this molecule is dominated by the reactivity of the sulfonyl chloride functional group. The sulfur atom is highly electrophilic due to the strong electron-withdrawing effects of the two oxygen atoms and the chlorine atom. This makes it an excellent target for a wide range of nucleophiles.[11]

• Formation of Sulfonamides: This is the most common and synthetically valuable reaction. The sulfonyl chloride reacts readily with primary or secondary amines to form stable sulfonamide linkages. This reaction is fundamental in medicinal chemistry, as the sulfonamide moiety is a key pharmacophore in numerous approved drugs.[10][12]

• Formation of Sulfonate Esters: Reaction with alcohols in the presence of a non-nucleophilic base (like pyridine) yields sulfonate esters. This transformation is useful for converting a poor leaving group (a hydroxyl group) into an excellent one (a sulfonate), facilitating subsequent substitution or elimination reactions.[11]

• Hydrolysis: The sulfonyl chloride group is sensitive to water and will hydrolyze to the corresponding sulfonic acid. This necessitates the use of anhydrous solvents and storage in dry conditions to maintain the compound's integrity.[13]

Application in Pharmaceutical Development and Quality Control

The primary and most critical application of Ethyl 2-(3-chlorosulfonyl-2-methylphenoxy)acetate is in the pharmaceutical industry, where it serves a dual role as a synthetic intermediate and a certified impurity standard.

4.1. Key Intermediate in Seladelpar Synthesis

As outlined in the synthesis section, this compound is a direct precursor in the manufacturing pathway of Seladelpar.[5] Its efficient synthesis and subsequent conversion are critical for the overall yield and purity of the final Active Pharmaceutical Ingredient (API). The reactive sulfonyl chloride is subsequently converted to a thioether in the convergent synthesis of Seladelpar.[5]

4.2. Pharmaceutical Analytical Impurity (PAI) Standard

In pharmaceutical manufacturing, controlling impurities is a matter of utmost importance for ensuring the safety and efficacy of a drug.[14][15] Regulatory bodies like the FDA require stringent monitoring and characterization of any impurity present in an API.[15][16]

Ethyl 2-(3-chlorosulfonyl-2-methylphenoxy)acetate is identified as "Seladelpar Impurity 2," meaning it is a process-related impurity that may be present in the final drug substance if the synthesis is not perfectly controlled.[4] Therefore, a highly purified version of this compound is used as a Pharmaceutical Analytical Impurity (PAI) or reference standard for several critical quality control functions:[14][16][17]

• Analytical Method Development: To create and validate analytical methods (typically High-Performance Liquid Chromatography, HPLC) that can accurately detect and quantify this specific impurity in batches of Seladelpar.[14][18]

• Quality Control & Batch Release: Used as a reference to confirm that the level of this impurity in manufactured batches of the API is below the safety thresholds established by regulatory guidelines (e.g., ICH Q3A).[15]

• Stability Testing: To monitor for the potential formation or degradation of related substances during the stability studies of the drug product.[14]

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An In-Depth Technical Guide to Ethyl 2-(4-chlorosulfonyl-2-methylphenoxy)acetate: A Key Intermediate in the Synthesis of Seladelpar

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-(4-chlorosulfonyl-2-methylphenoxy)acetate is a crucial chemical intermediate in the synthesis of Seladelpar, a potent and selective peroxisome proliferator-activated receptor delta (PPAR-δ) agonist.[1] Seladelpar has been approved for the treatment of primary biliary cholangitis (PBC), a chronic autoimmune liver disease.[1][2] The molecular structure of this intermediate, featuring a reactive sulfonyl chloride group, makes it a key building block for the introduction of the thioether linkage in the final Seladelpar molecule. This guide provides a comprehensive overview of its synonyms, chemical properties, synthesis, and its pivotal role in the manufacturing of Seladelpar.

Chemical Identity and Synonyms

A clear understanding of the various names used to identify this compound is essential for effective literature and database searches.

Preferred Name	Ethyl 2-(4-chlorosulfonyl-2-methylphenoxy)acetate
CAS Number	91427-62-2
Molecular Formula	C₁₁H₁₃ClO₅S
Molecular Weight	292.74 g/mol

A comprehensive list of synonyms is provided below to aid in the identification of this compound from various sources.

Table 1: Synonyms for Ethyl 2-(4-chlorosulfonyl-2-methylphenoxy)acetate

Synonym	Source/Type
Ethyl 4-chlorosulfonyl-2-methylphenoxyacetate	Common Synonym[3][4]
Acetic acid, 2-[4-(chlorosulfonyl)-2-methylphenoxy]-, ethyl ester	IUPAC Name[4]
(4-Chlorosulfonyl-2-methylphenoxy)acetic acid ethyl ester	IUPAC Name Variation[4]
Acetic acid, [[4-(chlorosulfonyl)-o-tolyl]oxy]-, ethyl Ester	IUPAC Name Variation[4]
ETHYL [2-METHYL-3-(CHLOROSULFONYL)PHENOXY]ACETATE	Commercial Name
Seladelpar Impurity 2	Pharmaceutical Standard
Seladelpar chloro sulfonyl phenoxy acetate	Commercial Name

Physicochemical and Safety Data

Table 2: Physicochemical Properties

Property	Value
Appearance	White to yellow powder
Purity	≥95% - ≥98% (Varies by supplier)[3]
Storage	Sealed in dry, 2-8°C[3]
SMILES	CCOC(=O)COC1=CC=C(C=C1C)S(=O)(=O)Cl[3]

Safety Information:

This compound is classified as a hazardous substance. The GHS pictograms and hazard statements indicate that it can cause severe skin burns and eye damage and may be corrosive to metals.

• GHS Pictogram: GHS05 (Corrosion)[3][5]

• Signal Word: Danger[3][5]

• Hazard Statements: H290 (May be corrosive to metals), H314 (Causes severe skin burns and eye damage)[3][5]

• Precautionary Statements: P260, P264, P280, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P405, P501[5]

Researchers and drug development professionals must handle this intermediate with appropriate personal protective equipment (PPE) in a well-ventilated fume hood. For detailed safety information, it is imperative to consult the Safety Data Sheet (SDS) provided by the supplier.

Synthesis of Ethyl 2-(4-chlorosulfonyl-2-methylphenoxy)acetate

The synthesis of this key intermediate is a two-step process that begins with the readily available starting material, 2-cresol (o-cresol). The overall synthetic pathway is illustrated below.

Caption: Synthetic pathway to Ethyl 2-(4-chlorosulfonyl-2-methylphenoxy)acetate.

Step 1: Synthesis of Ethyl 2-(o-tolyloxy)acetate

The first step is a Williamson ether synthesis, a well-established and reliable method for forming ethers.

Protocol:

• Deprotonation of 2-Cresol: In a suitable reaction vessel, 2-cresol is treated with a base to form the corresponding phenoxide. Common bases for this reaction include sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃). The reaction is typically carried out in a polar aprotic solvent such as N,N-dimethylformamide (DMF), acetone, or acetonitrile to facilitate the dissolution of the reactants and promote the reaction.[6][7][8]

• Nucleophilic Substitution: Ethyl chloroacetate is then added to the reaction mixture. The phenoxide ion acts as a nucleophile, attacking the electrophilic carbon of the ethyl chloroacetate and displacing the chloride leaving group to form the ether linkage.

• Reaction Conditions: The reaction is typically stirred at an elevated temperature, often under reflux, for several hours to ensure complete conversion.[6] The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, the reaction mixture is cooled, and the solvent is removed under reduced pressure. The residue is then partitioned between an organic solvent (e.g., diethyl ether or ethyl acetate) and water. The organic layer is washed with an aqueous base solution to remove any unreacted 2-cresol, followed by a water wash. The organic layer is then dried over an anhydrous salt (e.g., Na₂SO₄), filtered, and the solvent is evaporated to yield the crude product. Further purification can be achieved by distillation or column chromatography to afford pure ethyl 2-(o-tolyloxy)acetate.

Step 2: Chlorosulfonylation of Ethyl 2-(o-tolyloxy)acetate

The second and final step is an electrophilic aromatic substitution reaction where the aromatic ring of ethyl 2-(o-tolyloxy)acetate is functionalized with a chlorosulfonyl group.

Protocol:

• Reaction Setup: Ethyl 2-(o-tolyloxy)acetate is dissolved in a suitable solvent, or in some cases, the reaction can be performed neat.

• Addition of Chlorosulfonic Acid: Chlorosulfonic acid (ClSO₃H) is added dropwise to the reaction mixture, typically at a low temperature (e.g., 0-5 °C) to control the exothermic nature of the reaction.[2]

• Reaction Conditions: After the addition is complete, the reaction mixture is stirred for a specified period, allowing the electrophilic substitution to occur. The directing effects of the ether and methyl groups on the aromatic ring favor the substitution at the para position relative to the ether linkage.

• Work-up and Purification: The reaction is carefully quenched by pouring the mixture onto ice-water. The precipitated solid product is then collected by filtration, washed with cold water, and dried. Recrystallization from a suitable solvent system can be employed to obtain the final product, Ethyl 2-(4-chlorosulfonyl-2-methylphenoxy)acetate, in high purity. A patent describing the synthesis of Seladelpar reports a 93% yield for this step.[2]

Role in the Synthesis of Seladelpar

Ethyl 2-(4-chlorosulfonyl-2-methylphenoxy)acetate serves as a pivotal intermediate in the total synthesis of Seladelpar. Its sulfonyl chloride functional group is subsequently reduced to a thiol, which then undergoes a nucleophilic ring-opening reaction with an epoxide intermediate to construct the core structure of the Seladelpar molecule.

Caption: Role of the intermediate in the overall synthesis of Seladelpar.

The reduction of the sulfonyl chloride to the corresponding thiol is a critical transformation. A common method described in the literature for this reduction involves the use of tin (Sn) and hydrochloric acid (HCl) in ethanol.[2] This reaction efficiently converts the sulfonyl chloride to the thiol with a reported yield of 98%.[2]

Analytical Characterization

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the ethyl group (a triplet and a quartet), the methyl group on the aromatic ring (a singlet), the methylene protons of the acetate group (a singlet), and the aromatic protons with their specific splitting patterns.

  • ¹³C NMR: The carbon NMR spectrum would display distinct resonances for the carbonyl carbon of the ester, the carbons of the ethyl group, the methyl carbon, the methylene carbon, and the aromatic carbons.

• Infrared (IR) Spectroscopy: The IR spectrum would exhibit characteristic absorption bands for the C=O stretch of the ester group (around 1750 cm⁻¹), the S=O stretches of the sulfonyl chloride group (typically two bands around 1370 and 1180 cm⁻¹), and C-O stretching vibrations.

• Mass Spectrometry (MS): Mass spectral analysis would show the molecular ion peak corresponding to the molecular weight of the compound (292.74 g/mol ) and characteristic fragmentation patterns.

Conclusion

Ethyl 2-(4-chlorosulfonyl-2-methylphenoxy)acetate is an indispensable intermediate in the synthesis of the pharmaceutically important molecule, Seladelpar. Its synthesis, involving a straightforward two-step sequence of etherification and chlorosulfonylation, is efficient and high-yielding. A thorough understanding of its chemical properties, synthesis, and safe handling is paramount for researchers and professionals involved in the development and manufacturing of Seladelpar and related compounds. This guide provides a foundational understanding of this key intermediate, consolidating available information to support further research and development efforts in this area.

References

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• Pharmaffiliates. (n.d.). Ethyl 2-(4-(chlorosulfonyl)-2-methylphenoxy)acetate. Retrieved from [Link]

• Suryanti, V., Wibowo, A. H., & Khotijah, S. (2024). STUDY OF SYNTHESIS OF ETHYL-2-(4-ALLYL-2- METHOXYPHENOXY)ACETATE IN POLAR APROTIC SOLVENTS. Indonesian Journal of Chemistry, 24(1), 1-8.

• Hangzhou Longshine Bio-Tech Co.,LTD. (n.d.). Ethyl 4-chlorosulfonyl-2-methylphenoxyacetate/91427-62-2 Manufacturer, Factory, API, Intermediate. Retrieved from [Link]

• CN102295561A - Preparation method of 2-ethylhexyl (4-chloro-2-methylphenoxy)acetate. (2011, December 28). Google Patents.
• CN1618785A - Production technology of 2-methyl-4-chloro-sodium phenoxy acetate. (2005, May 25). Google Patents.
• US7301050B2 - 4-((phenoxyalkyl)thio)-phenoxyacetic acids and analogs. (2007, November 27). Google Patents.
• EP3463328B1 - Seladelpar for the treatment of primary biliary cholangitis. (2020, July 22). Google Patents.
• WO2021097034A1 - Seladelpar for use in the treatment of intestinal barrier dysfunction and associated diseases. (2021, May 20). Google Patents.

• VA.gov. (2025, January). Seladelpar (LIVDELZI) in Primary Biliary Cholangitis National Drug Mini-Monograph. Retrieved from [Link]

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• Organic Syntheses. (n.d.). ethyl diethoxyacetate. Retrieved from [Link]

• Mohammed, Y. H. I., Naveen, S., Lokanath, N. K., & Khanum, S. A. (2016). Ethyl 2-(4-chloro-3-methylphenoxy)acetate.

• Selective PPARδ agonist seladelpar suppresses bile acid synthesis by reducing hepatocyte CYP7A1 via the fibroblast growth factor 21 signaling pathway. (2022, May 17). ResearchGate. Retrieved from [Link]

• A Phase 3 Trial of Seladelpar in Primary Biliary Cholangitis. (2024, February 21). Darmzentrum Bern. Retrieved from [Link]

• An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides. (2023, May 20). PMC. Retrieved from [Link]

• Eureka | Patsnap. (2020, November 6). Synthesis method of 2-methylphenoxyacetic acid. Retrieved from [Link]

• US10000493B2 - Process and intermediates for the synthesis of 8-[{1-(3,5-bis-(trifluoromethyl)phenyl)-ethoxy}-methyl]. (2018, June 19). Google Patents.

• WO 2012/069948 A1. (2012, May 31). Common Organic Chemistry. Retrieved from [Link]

• Baylor Synthesis and Drug-Lead Discovery Laboratory. (n.d.). Publications and Patents. Retrieved from [Link]

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A Technical Guide to Phenoxyacetic Acid Derivatives in PPAR Agonist Research

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the exploration of phenoxyacetic acid derivatives as agonists for Peroxisome Proliferator-Activated Receptors (PPARs). We will delve into the foundational biology of PPARs, the medicinal chemistry driving the synthesis and optimization of these derivatives, the critical experimental protocols for their evaluation, and their therapeutic implications.

Part 1: The Foundation: PPARs as Therapeutic Targets

Peroxisome Proliferator-Activated Receptors (PPARs) are a family of ligand-activated transcription factors belonging to the nuclear hormone receptor superfamily.[1][2] They are critical regulators of numerous biological processes, including lipid and glucose homeostasis, inflammation, and cell differentiation.[1][2] There are three distinct PPAR isotypes, each with a unique tissue distribution and set of target genes:

• PPARα (alpha): Highly expressed in tissues with high fatty acid catabolism rates, such as the liver, heart, and skeletal muscle.[2][3] Its activation primarily regulates fatty acid transport and oxidation, making it a key target for treating hyperlipidemia.[3][4] Fibrate drugs, for instance, are PPARα agonists used to lower triglyceride levels.[4]

• PPARγ (gamma): Predominantly found in adipose tissue, but also in macrophages and the large intestine.[2][5] It is a master regulator of adipogenesis (the formation of fat cells) and plays a crucial role in insulin sensitivity and glucose metabolism.[5] The thiazolidinedione (TZD) class of drugs, like pioglitazone, are PPARγ agonists used to treat type 2 diabetes.[5]

• PPARδ (beta/delta): Expressed ubiquitously throughout the body, PPARδ is involved in fatty acid oxidation, particularly in skeletal muscle and adipose tissue.[4][6] Its activation has been shown to improve lipid profiles, notably by increasing high-density lipoprotein (HDL) cholesterol, and enhance insulin sensitivity.[4][7]

The central role these receptors play in metabolic pathways establishes them as significant targets for drug discovery, particularly for metabolic diseases like type 2 diabetes, obesity, and atherosclerosis.[1][4]

The phenoxyacetic acid scaffold is a privileged structure in medicinal chemistry. It serves as the core component in a wide array of therapeutic agents, valued for its synthetic accessibility and its ability to present key pharmacophoric features to biological targets.[8] In the context of PPARs, the acidic head of the phenoxyacetic acid moiety can mimic endogenous fatty acid ligands, forming crucial interactions within the receptor's ligand-binding domain (LBD).[9][10]

Part 2: Molecular Strategy: Synthesis and Structure-Activity Relationships

The development of potent and selective PPAR agonists from the phenoxyacetic acid scaffold is a process of rational design, guided by an understanding of how structural modifications influence biological activity.

General Synthetic Approach

A common and versatile method for synthesizing phenoxyacetic acid derivatives involves a straightforward nucleophilic substitution reaction.

Protocol 1: General Synthesis of Phenoxyacetic Acid Derivatives

• Starting Materials: A substituted phenol and an ester of a haloacetic acid (e.g., ethyl bromoacetate).

• Reaction Setup: Dissolve the substituted phenol in a polar aprotic solvent, such as acetone or dimethylformamide (DMF).

• Base Addition: Add a weak base, typically potassium carbonate (K₂CO₃), to deprotonate the phenolic hydroxyl group, forming a more nucleophilic phenoxide.[11]

• Alkylation: Add the haloacetate ester dropwise to the reaction mixture. The phenoxide will displace the halide in an Sₙ2 reaction. The reaction is typically heated to reflux to ensure completion.[11]

• Workup: After the reaction is complete (monitored by Thin Layer Chromatography - TLC), the mixture is cooled, filtered to remove the inorganic salts, and the solvent is removed under reduced pressure.

• Saponification: The resulting ester is then hydrolyzed to the desired carboxylic acid. This is achieved by refluxing the ester in a mixture of an alcohol (e.g., ethanol) and an aqueous solution of a strong base, such as lithium hydroxide (LiOH) or sodium hydroxide (NaOH).[11]

• Acidification & Isolation: After hydrolysis, the reaction mixture is cooled and acidified with a strong acid (e.g., HCl) to a pH of ~2-3. The phenoxyacetic acid derivative, now protonated and less water-soluble, will precipitate out of the solution and can be collected by filtration, washed with cold water, and dried.

Causality Insight: The choice of a weak base like K₂CO₃ is crucial to selectively deprotonate the phenol without promoting side reactions with the ester. The final saponification step is essential to unmask the carboxylic acid head group, which is critical for PPAR binding.

Structure-Activity Relationships (SAR)

The potency and selectivity of phenoxyacetic acid derivatives for PPAR isotypes are highly dependent on their substitution patterns. Decades of research have illuminated key SAR principles.[12][13][14]

Structural Modification	Effect on Activity & Selectivity	Rationale
Acidic Head Group	The carboxylic acid is essential for activity. Replacing it with non-acidic groups often abolishes activity. Some isosteres (e.g., tetrazoles) can be tolerated.	Forms a critical hydrogen bond network with key amino acid residues (e.g., Tyrosine, Histidine, Serine) in the ligand-binding domain (LBD) of all PPAR isotypes.[9]
α-Substitution	Introducing a substituent (e.g., methyl, ethyl) on the carbon alpha to the carboxylic acid can influence potency and selectivity. Stereochemistry is often critical; the (S)-enantiomer is frequently more active.[12]	The α-substituent can occupy a small hydrophobic pocket within the LBD, enhancing binding affinity. The stereochemical preference arises from the specific 3D architecture of this pocket.[7][12]
Phenyl Ring Substitution	Substituents on the central phenyl ring can modulate electronic properties and provide vectors for additional interactions.	Electron-withdrawing or -donating groups can influence the pKa of the carboxylic acid. Bulky groups can be used to probe the shape of the binding pocket and enhance selectivity.
"Tail" Moiety	Extending the molecule from the phenyl ring with a flexible linker to another hydrophobic or aromatic group (the "tail") is a common strategy to increase potency and modulate selectivity.	This tail region occupies a large, less-conserved hydrophobic pocket in the LBD. The specific shape and nature of this pocket differ significantly between PPARα, γ, and δ, making the tail a primary driver of isotype selectivity.[7][15]

For example, research has shown that a series of phenoxyacetic acids can be optimized to be potent and selective partial agonists for PPARδ.[13][14] Similarly, chiral phenoxyacetic acid analogues have been developed that show potent agonism for both PPARα and PPARγ, with the stereochemistry playing a vital role in determining their activity.[12]

Part 3: The Mechanism of Action and Experimental Validation

PPAR Signaling Pathway

Upon binding a phenoxyacetic acid agonist, PPARs initiate a cascade of events leading to the transcription of target genes.

• Ligand Binding: The agonist enters the cell and binds to the Ligand Binding Pocket (LBP) within the LBD of a PPAR.

• Conformational Change: This binding induces a critical conformational change in the LBD, particularly in the Activation Function 2 (AF-2) domain.[1]

• Corepressor Release & Coactivator Recruitment: The conformational shift causes the release of corepressor proteins and facilitates the recruitment of coactivator proteins (e.g., PGC-1α, p300).[1][5]

• Heterodimerization: The activated PPAR forms a heterodimer with the Retinoid X Receptor (RXR).[5][16]

• PPRE Binding: This PPAR-RXR heterodimer translocates to the nucleus and binds to specific DNA sequences known as Peroxisome Proliferator Response Elements (PPREs) located in the promoter regions of target genes.[3][16]

• Gene Transcription: The entire complex, including the coactivators, recruits the basal transcription machinery (e.g., RNA polymerase II), initiating the transcription of genes involved in metabolic processes.[3]

Experimental Workflow for Agonist Characterization

A multi-step, self-validating workflow is essential to characterize newly synthesized compounds accurately.

Protocol 2: Cell-Based PPAR Transactivation (Reporter) Assay

This assay measures the ability of a compound to functionally activate a PPAR isotype and drive the expression of a reporter gene.

• Cell Culture: Use a suitable mammalian cell line, such as CV-1 or HEK293.[9] Maintain cells in the appropriate growth medium supplemented with fetal bovine serum (FBS).

• Transient Transfection: Co-transfect the cells with two plasmids:

  • Expression Plasmid: Contains the full-length coding sequence for a human PPAR isotype (α, γ, or δ).

  • Reporter Plasmid: Contains a luciferase reporter gene downstream of a promoter containing multiple PPREs.

  • A β-galactosidase plasmid is often included as a control for transfection efficiency.

• Compound Treatment: After 24 hours, replace the medium with one containing various concentrations of the test compound (typically from 1 nM to 10 µM). Include a known potent agonist as a positive control (e.g., Pioglitazone for PPARγ) and a vehicle control (e.g., DMSO).[9][17]

• Incubation: Incubate the cells with the compounds for 18-24 hours.

• Cell Lysis and Assay: Lyse the cells and measure luciferase activity using a luminometer. Measure β-galactosidase activity to normalize the luciferase readings.

• Data Analysis: Plot the normalized luciferase activity against the compound concentration. Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ (concentration for 50% maximal activation) and the maximal efficacy (relative to the positive control).[18]

Self-Validation: The inclusion of a full agonist positive control on every plate is critical. It serves as a benchmark for calculating relative efficacy and ensures the assay is performing correctly. The dose-response curve provides internal validation; a clear sigmoidal curve indicates a specific, receptor-mediated effect.

Protocol 3: TR-FRET Coactivator Recruitment Assay

This biochemical assay provides direct evidence of ligand-induced coactivator binding to the PPAR LBD.

• Reagents:

  • Recombinant, purified PPAR LBD (often GST-tagged).

  • An anti-GST antibody labeled with a donor fluorophore (e.g., Terbium).

  • A synthetic peptide corresponding to a coactivator interaction motif (LXXLL), labeled with an acceptor fluorophore (e.g., Fluorescein).[9]

  • Test compounds.

• Assay Setup: In a microplate, combine the PPAR LBD, the labeled antibody, the labeled peptide, and varying concentrations of the test compound in an appropriate assay buffer.

• Incubation: Incubate the plate at room temperature for 1-2 hours to allow the binding to reach equilibrium.

• Measurement: Read the plate on a TR-FRET-capable reader. Excite the donor fluorophore (e.g., at 340 nm) and measure emission from both the donor and acceptor (e.g., at 495 nm and 520 nm).[9]

• Data Analysis: Calculate the TR-FRET ratio (acceptor emission / donor emission). A higher ratio indicates that the agonist has induced a conformational change in the LBD, bringing the coactivator peptide (and its acceptor fluorophore) into close proximity with the LBD-bound antibody (and its donor fluorophore), allowing for energy transfer. Plot the ratio against compound concentration to determine the EC₅₀ for coactivator recruitment.[9]

Trustworthiness: This assay directly measures a key mechanistic step—coactivator recruitment—providing strong evidence that a compound is a true agonist. It is less prone to the off-target effects that can occur in cell-based assays.

Part 4: Therapeutic Applications and Future Directions

Phenoxyacetic acid derivatives and other PPAR agonists hold promise for treating a range of metabolic and inflammatory conditions.

• Type 2 Diabetes Mellitus (T2DM): PPARγ and PPARδ agonists improve insulin sensitivity and glucose uptake.[5][19] Dual FFA1/PPARδ agonists built on a phenoxyacetic acid scaffold are being explored to simultaneously enhance insulin secretion and improve insulin sensitivity.[19]

• Dyslipidemia and Cardiovascular Disease: PPARα agonists are effective at lowering triglycerides, while PPARδ agonists can raise HDL cholesterol.[4][7] Dual or pan-agonists could offer a comprehensive approach to managing atherogenic dyslipidemia.

• Nonalcoholic Fatty Liver Disease (NAFLD/NASH): By improving insulin sensitivity and promoting fatty acid oxidation in the liver, PPAR agonists can reduce hepatic steatosis and inflammation, key features of NASH.[6]

• Inflammatory Conditions: All PPAR isotypes have demonstrated anti-inflammatory properties, often through the transrepression of pro-inflammatory transcription factors like NF-κB.[2][16][18] This makes them potential therapies for conditions like inflammatory bowel disease and even neuroinflammatory disorders.[16][18]

The primary challenge in the field has been mitigating the side effects associated with full PPARγ activation by first-generation drugs, such as weight gain, fluid retention, and bone loss.[5] The future of research in this area lies in the development of:

• Selective PPAR Modulators (SPPARMs): These compounds are designed to be partial agonists or to selectively recruit a subset of coactivators, aiming to dissociate the therapeutic metabolic benefits from the adverse effects.

• Isotype-Selective Agonists: Creating highly selective agonists for PPARα or PPARδ to target specific aspects of metabolic disease without the side effects of PPARγ activation.[15]

• Dual and Pan-Agonists: Carefully balanced dual (e.g., PPARα/δ or PPARα/γ) or pan-agonists (PPARα/γ/δ) are being developed to address multiple facets of the metabolic syndrome simultaneously.[6][20]

The phenoxyacetic acid scaffold, with its proven track record and synthetic tractability, will undoubtedly remain a cornerstone of these future drug discovery efforts.

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Protocols & Analytical Methods

Application Notes & Protocols: Ethyl [2-methyl-3-(chlorosulfonyl)phenoxy]acetate

Introduction: A Versatile Building Block for Medicinal Chemistry

Ethyl [2-methyl-3-(chlorosulfonyl)phenoxy]acetate, bearing the reactive sulfonyl chloride moiety, is a key intermediate for the synthesis of complex organic molecules, particularly sulfonamides. The sulfonamide functional group is a cornerstone in medicinal chemistry, appearing in a wide array of therapeutic agents due to its role as a stable bioisostere for amides and its ability to act as a hydrogen bond donor and acceptor.[1][2] Its applications span from antibacterial "sulfa drugs" to treatments for a variety of conditions.[3]

Notably, Ethyl [2-methyl-3-(chlorosulfonyl)phenoxy]acetate is a documented intermediate in the synthesis of Seladelpar, a potent and selective peroxisome proliferator-activated receptor δ (PPAR-δ) agonist approved for the treatment of primary biliary cholangitis (PBC).[4] This highlights the compound's direct relevance in the development of modern pharmaceuticals.

This document provides a comprehensive guide to the properties, handling, and primary applications of this building block, with a focus on its use in the synthesis of N-substituted sulfonamides. The protocols herein are designed to be self-validating, with integrated quality control steps to ensure reaction success and product purity.

Physicochemical and Safety Data

Proper handling of reagents is paramount for experimental success and laboratory safety. Ethyl [2-methyl-3-(chlorosulfonyl)phenoxy]acetate is a reactive sulfonyl chloride and must be handled with care.

Property	Value	Source(s)
CAS Number	91427-62-2	[5][6][7]
Molecular Formula	C₁₁H₁₃ClO₅S	[4][5][7]
Molecular Weight	292.74 g/mol	[4][5][7]
Appearance	White to yellow powder	[4]
Purity	Typically ≥98.0%	[4][7]
Solubility	Soluble in aprotic organic solvents (DCM, THF, Acetonitrile).	Inferred from reactivity
InChI Key	InChI=1S/C11H13ClO5S/c1-3-16-11(13)7-17-9-5-4-6-10(8(9)2)18(12,14)15/h4-6H,3,7H2,1-2H3	[6]

Safety & Handling Precautions: Aryl sulfonyl chlorides are corrosive, lachrymatory, and moisture-sensitive.[8][9] Reaction with water (including atmospheric moisture) will hydrolyze the sulfonyl chloride to the corresponding sulfonic acid, releasing corrosive hydrochloric acid (HCl) gas.

• Personal Protective Equipment (PPE): Always wear chemical splash goggles, a face shield, impervious gloves, and a lab coat.[8][10][11]

• Handling: Handle only in a well-ventilated chemical fume hood.[10][11] Keep the container tightly closed when not in use. Avoid inhalation of dust or vapors.[8][12]

• Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such as water, strong bases, and oxidizing agents.[8][10]

Conceptual Synthesis of the Building Block

While this document focuses on the use of the title compound, understanding its synthesis provides context. Aryl sulfonyl chlorides are commonly prepared via electrophilic aromatic substitution using chlorosulfonic acid.[1][13][14] The substituted phenoxyacetate is an electron-rich aromatic system, facilitating this reaction.

Caption: Conceptual synthesis of the title building block.

Core Application: Synthesis of N-Aryl/Alkyl Sulfonamides

The primary utility of Ethyl [2-methyl-3-(chlorosulfonyl)phenoxy]acetate is its reaction with primary or secondary amines to form stable sulfonamide linkages.[3][15] This reaction is robust and widely applicable in drug discovery.

Caption: General reaction scheme for sulfonamide synthesis.

Detailed Protocol: General Procedure for Sulfonamide Synthesis

This protocol describes a general method for coupling the title building block with a representative primary amine.

Objective: To synthesize an N-substituted sulfonamide derivative for screening or further elaboration.

Materials:

• Ethyl [2-methyl-3-(chlorosulfonyl)phenoxy]acetate (1.0 eq)

• Desired primary or secondary amine (1.1 - 1.2 eq)

• Anhydrous Pyridine or Triethylamine (Et₃N) (1.5 - 2.0 eq)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• 1M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica Gel for chromatography

• TLC plates (Silica gel 60 F₂₅₄)

• Appropriate solvent system for TLC and column chromatography (e.g., Hexanes:Ethyl Acetate)

Equipment:

• Round-bottom flask with stir bar

• Septa and needles for inert atmosphere

• Ice bath

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

Workflow Diagram:

Caption: Step-by-step experimental workflow for sulfonamide synthesis.

Step-by-Step Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the amine (1.1 eq) and anhydrous DCM. Add the base (e.g., pyridine, 2.0 eq) and cool the mixture to 0 °C in an ice bath.

  • Causality: Anhydrous conditions are critical to prevent hydrolysis of the sulfonyl chloride. The base acts as a scavenger for the HCl generated during the reaction, driving it to completion. Cooling to 0 °C mitigates the exothermic nature of the reaction.[16]

• Reagent Addition: In a separate flask, dissolve Ethyl [2-methyl-3-(chlorosulfonyl)phenoxy]acetate (1.0 eq) in a minimum amount of anhydrous DCM. Add this solution dropwise to the stirring amine solution at 0 °C over 10-15 minutes.

• Reaction Monitoring (Self-Validation): After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 2-16 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC). A new, typically more polar spot corresponding to the sulfonamide product should appear, while the spot for the sulfonyl chloride diminishes. The reaction is complete when the sulfonyl chloride is no longer visible by TLC.

• Aqueous Workup: Once complete, quench the reaction by adding water. Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with 1M HCl (to remove the amine base), saturated NaHCO₃ solution (to neutralize any remaining acid), and finally brine.[17]

  • Causality: This washing sequence systematically removes unreacted starting materials and byproducts, simplifying the final purification step.

• Isolation: Dry the separated organic layer over anhydrous MgSO₄ or Na₂SO₄. Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).[18][19]

• Characterization (Self-Validation): Confirm the structure and purity of the isolated product using standard analytical techniques such as NMR (¹H, ¹³C), LC-MS, and High-Resolution Mass Spectrometry (HRMS). The presence of a characteristic N-H proton signal in the ¹H NMR (for primary amine reactants) and the correct mass in MS analysis validates the synthesis.[15]

Conclusion

Ethyl [2-methyl-3-(chlorosulfonyl)phenoxy]acetate is a valuable and reactive building block for constructing molecules containing the sulfonamide functional group. Its demonstrated role in the synthesis of pharmaceuticals like Seladelpar underscores its importance. By following the detailed protocols and safety guidelines outlined in this document, researchers can effectively and safely utilize this reagent to accelerate their drug discovery and development programs.

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Application Notes and Protocols for the Synthesis of Sulfonyl Chloride Ester Derivatives

Introduction: The Strategic Importance of Sulfonate Esters in Modern Organic Synthesis

In the landscape of synthetic organic chemistry, the conversion of an alcohol's hydroxyl group—a notoriously poor leaving group—into a more reactive species is a foundational and critical transformation.[1][2] Among the various strategies to "activate" alcohols, their conversion to sulfonate esters stands out as a robust and versatile method.[1][3] This transformation is pivotal in the synthesis of complex molecules and is a cornerstone in drug development, where precise control over reactivity and stereochemistry is paramount.[1][4][5]

Sulfonate esters, such as tosylates, mesylates, and triflates, are excellent leaving groups, making them valuable intermediates for a wide array of nucleophilic substitution and elimination reactions.[1][3][5][6] The inherent stability of the resulting sulfonate anion is the driving force behind their efficacy as leaving groups. This guide provides an in-depth exploration of the reaction conditions for synthesizing sulfonyl chloride ester derivatives, offering both the theoretical underpinnings and practical, field-proven protocols for researchers, scientists, and professionals in drug development.

Core Principles: Understanding the Sulfonylation Reaction

The synthesis of a sulfonate ester from an alcohol and a sulfonyl chloride is a nucleophilic acyl substitution reaction at the sulfur atom. The alcohol acts as the nucleophile, attacking the electrophilic sulfur atom of the sulfonyl chloride and displacing the chloride ion.[1][7] The reaction is typically conducted in the presence of a base, which serves to neutralize the hydrochloric acid generated as a byproduct.[3]

Reaction Mechanism

The generally accepted mechanism proceeds as follows:

• Nucleophilic Attack: The lone pair of electrons on the oxygen atom of the alcohol attacks the electrophilic sulfur atom of the sulfonyl chloride.

• Chloride Departure: The chloride ion, being a good leaving group, is displaced.

• Proton Transfer: A base, often a tertiary amine like pyridine or triethylamine, removes the proton from the oxonium ion intermediate to yield the neutral sulfonate ester and the protonated base.[1][7][8]

A key stereochemical feature of this reaction is the retention of configuration at the alcohol's stereocenter.[1][7] Since the C-O bond of the alcohol is not broken during the reaction, the stereochemistry of the carbon atom bearing the hydroxyl group remains unchanged. This is a significant advantage for stereocontrolled synthesis.

Caption: General mechanism for the sulfonylation of an alcohol.

A Guide to Reagents: Selecting the Optimal Components

The success of a sulfonylation reaction hinges on the judicious selection of the sulfonyl chloride, the base, and the solvent.

Sulfonyl Chlorides: The Electrophilic Partner

A variety of sulfonyl chlorides are commercially available, each imparting distinct properties to the resulting sulfonate ester. The choice of sulfonyl chloride influences the reactivity of the sulfonate ester as a leaving group.

Sulfonyl Chloride	Common Abbreviation	Resulting Sulfonate Ester	Leaving Group Ability	Key Characteristics & Applications
Methanesulfonyl chloride	MsCl	Mesylate (OMs)	Good	Commonly used, cost-effective, and provides good reactivity for many applications.
p-Toluenesulfonyl chloride	TsCl	Tosylate (OTs)	Good	Widely used, often crystalline, and provides a good balance of reactivity and stability.
Trifluoromethanesulfonyl chloride	TfCl	Triflate (OTf)	Excellent	Creates one of the best leaving groups; ideal for unreactive substrates but can be more expensive.[4]
Benzenesulfonyl chloride	BsCl	Besylate (OBs)	Good	Similar to tosylates in reactivity.
Dansyl chloride	Dansylate	Good	Used to introduce a fluorescent tag.[9][10]

The Role of the Base: More Than Just a Proton Scavenger

The base is crucial for neutralizing the HCl produced during the reaction.[3] The choice of base can significantly impact the reaction rate and selectivity.

Base	Key Features & Considerations
Pyridine	Often used as both the base and the solvent. It is a moderately effective nucleophile and can sometimes form a reactive sulfonylpyridinium intermediate, which can accelerate the reaction.[8]
Triethylamine (TEA)	A non-nucleophilic, stronger base than pyridine. It is commonly used when a separate aprotic solvent like dichloromethane is employed.[3]
Diisopropylethylamine (DIPEA or Hünig's base)	A sterically hindered, non-nucleophilic base. It is particularly useful for acid-sensitive substrates.
1,4-Diazabicyclo[2.2.2]octane (DABCO)	A non-nucleophilic, solid base that is easy to handle.[9][10]
Diamines (e.g., TMEDA)	Can be used in catalytic amounts along with a stoichiometric amount of a less expensive base like triethylamine to accelerate the reaction.[11]

Solvent Selection: The Reaction Medium

The solvent should be inert to the reaction conditions and capable of dissolving the reactants.

Solvent	Characteristics & Use Cases
Dichloromethane (DCM)	A common aprotic solvent that is inert and effectively dissolves most reactants.[3]
Pyridine	As mentioned, it can serve as both the solvent and the base.
Acetonitrile (ACN)	A polar aprotic solvent suitable for a range of sulfonylation reactions.[11]
Toluene	A non-polar solvent that can be advantageous in certain applications, particularly for less polar substrates.[11]
Solvent-Free Conditions	For some reactive substrates, the reaction can be conducted neat, which can be more environmentally friendly and lead to faster reaction times.[12]

Optimizing Reaction Conditions: A Practical Overview

Parameter	General Range & Considerations	Rationale
Temperature	-20 °C to room temperature	Lower temperatures (often 0 °C) are typically used to control the exothermic nature of the reaction, minimize side reactions, and improve selectivity.[3] For less reactive alcohols, the reaction may be allowed to warm to room temperature.
Stoichiometry	Alcohol (1 eq.), Sulfonyl Chloride (1.1-1.5 eq.), Base (1.2-2.0 eq.)	A slight excess of the sulfonyl chloride and base is generally used to ensure complete conversion of the alcohol.
Reaction Time	30 minutes to several hours	Reaction progress should be monitored by an appropriate technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Experimental Protocols: Step-by-Step Methodologies

The following protocols are provided as a general guide and may require optimization for specific substrates.

Protocol 1: General Procedure for the Synthesis of a Mesylate[3]

This protocol describes a rapid and general method for the synthesis of methanesulfonate esters.

Materials:

• Alcohol (1.0 eq.)

• Methanesulfonyl chloride (MsCl, 1.2 eq.)

• Triethylamine (TEA, 1.5 eq.)

• Anhydrous Dichloromethane (DCM)

• Deionized Water

• 1 M Hydrochloric Acid (HCl), cold

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (Brine) solution

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Standard laboratory glassware for organic synthesis

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve the alcohol in anhydrous DCM (to make an approximately 0.2 M solution).

• Add triethylamine (1.5 equivalents) to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add methanesulfonyl chloride (1.2 equivalents) dropwise to the stirred solution, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to stir at 0 °C and monitor its progress by TLC. The reaction is typically complete within 1-3 hours.

• Upon completion, quench the reaction by adding cold water.

• Transfer the mixture to a separatory funnel and separate the layers.

• Wash the organic layer sequentially with cold 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

• Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude mesylate.

• If necessary, purify the product by column chromatography on silica gel or by recrystallization.

Protocol 2: Synthesis of a Tosylate Using Pyridine

This protocol is suitable for the synthesis of p-toluenesulfonate esters, particularly when the alcohol is readily soluble in pyridine.

Materials:

• Alcohol (1.0 eq.)

• p-Toluenesulfonyl chloride (TsCl, 1.5 eq.)

• Anhydrous Pyridine

• Deionized Water

• 5% Copper (II) Sulfate solution (optional, for removing residual pyridine)

• Dichloromethane (DCM) or Diethyl Ether

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (Brine) solution

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Standard laboratory glassware for organic synthesis

Procedure:

• Dissolve the alcohol in anhydrous pyridine in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Add p-toluenesulfonyl chloride in portions to the stirred solution.

• Allow the reaction to stir at 0 °C for several hours, or until TLC analysis indicates completion. For less reactive alcohols, the reaction may be stored at 4 °C overnight.

• Pour the reaction mixture into ice-water and extract with DCM or diethyl ether.

• Wash the organic layer sequentially with cold water, 5% copper (II) sulfate solution (to form a complex with pyridine), saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

• Filter and concentrate the solvent under reduced pressure to yield the crude tosylate.

• Purify the product by recrystallization (e.g., from ethanol or hexanes) or by column chromatography.

Caption: A typical experimental workflow for sulfonylation.

Purification and Characterization

Purification:

• Column Chromatography: Silica gel chromatography is a common method for purifying sulfonate esters. A gradient of ethyl acetate in hexanes is often a suitable eluent system.

• Recrystallization: Many tosylates are crystalline solids and can be effectively purified by recrystallization.

Characterization:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The formation of the sulfonate ester results in a downfield shift of the signals corresponding to the protons on the carbon atom that was attached to the hydroxyl group.

  • ¹³C NMR: A similar downfield shift is observed for the carbon atom bearing the sulfonate ester group.

• Infrared (IR) Spectroscopy: Sulfonate esters exhibit strong characteristic absorption bands for the S=O stretching vibrations, typically in the regions of 1350-1370 cm⁻¹ (asymmetric stretch) and 1170-1190 cm⁻¹ (symmetric stretch).[13]

• Mass Spectrometry (MS): Provides the molecular weight of the product, confirming the successful esterification.

Troubleshooting and Considerations

• Incomplete Reaction: If the reaction does not go to completion, consider increasing the amount of sulfonyl chloride and base, extending the reaction time, or allowing the reaction to warm to room temperature. For unreactive alcohols, using a more reactive sulfonyl chloride like trifluoromethanesulfonyl chloride may be necessary.

• Side Reactions: The formation of alkyl chlorides can sometimes occur as a side reaction, particularly if the reaction is heated or if pyridine is used as the solvent. Using a non-nucleophilic base and a less polar solvent can minimize this.[11]

• Stability of Sulfonate Esters: While generally stable, some sulfonate esters can be sensitive to moisture and should be stored in a desiccator. Their stability can vary, and this should be considered when planning subsequent steps.[9][10]

Conclusion: A Versatile Tool for Chemical Synthesis

The synthesis of sulfonate esters from alcohols and sulfonyl chlorides is a highly reliable and versatile transformation in organic chemistry. A thorough understanding of the reaction mechanism, the roles of the various reagents, and the influence of reaction conditions allows for the efficient and predictable synthesis of these valuable intermediates. The protocols and guidelines presented herein provide a solid foundation for researchers to successfully implement this critical reaction in their synthetic endeavors, from small-scale laboratory research to large-scale drug manufacturing.

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Nucleophilic substitution protocols for chlorosulfonyl phenoxy acetates

An in-depth guide to the synthesis of sulfonamides, sulfonate esters, and thioesters from chlorosulfonyl phenoxy acetates, tailored for researchers and drug development professionals. This document provides a detailed exploration of the underlying reaction mechanisms, step-by-step experimental protocols, and critical insights into reaction optimization and product characterization.

Introduction: The Versatility of the Phenoxy Acetate Scaffold

Phenoxyacetic acid and its derivatives are privileged scaffolds in medicinal chemistry, forming the core of numerous therapeutic agents with a wide array of biological activities, including anti-inflammatory, anti-mycobacterial, and analgesic properties.[1][2][3][4] The ability to functionalize the phenoxy ring allows for the fine-tuning of a compound's pharmacological profile. Introducing a chlorosulfonyl group (-SO₂Cl) onto this scaffold transforms it into a highly versatile electrophilic intermediate. The sulfonyl chloride moiety is exceptionally reactive towards a broad range of nucleophiles, providing a robust platform for generating diverse libraries of compounds for drug discovery and development.[5]

This guide focuses on the nucleophilic substitution reactions at the sulfur atom of chlorosulfonyl phenoxy acetates, a key transformation for creating sulfonamides, sulfonate esters, and thioesters—functional groups prevalent in many marketed drugs.

Core Reaction Principle: Nucleophilic Substitution at the Sulfonyl Group

The central reaction discussed is the displacement of the chloride from the sulfonyl group by a nucleophile. Sulfonyl chlorides are significantly more reactive than their carbon-based counterparts, acyl chlorides, due to the highly electrophilic nature of the sulfur atom.

The reaction proceeds via a nucleophilic addition-elimination mechanism.[6] The nucleophile attacks the electrophilic sulfur atom, leading to a transient, high-energy pentacoordinate intermediate. This intermediate rapidly collapses, reforming the sulfur-oxygen double bonds and expelling the chloride ion, which is an excellent leaving group. The general transformation is outlined below.

Figure 1. General scheme for the nucleophilic substitution of chlorosulfonyl phenoxy acetates.

A non-nucleophilic base, such as triethylamine (TEA) or pyridine, is essential. Its primary role is to scavenge the hydrogen chloride (HCl) byproduct generated during the reaction.[5] This prevents the protonation of the nucleophile, which would render it non-reactive, and drives the reaction equilibrium towards the product side.

Mechanistic Pathway

The step-wise mechanism provides clarity on the transformation. The nucleophile's lone pair of electrons initiates the attack on the sulfur center, breaking the S=O π-bond and forming the tetrahedral intermediate. The subsequent reformation of the π-bond provides the driving force for the expulsion of the chloride ion.

Figure 2. Mechanism of nucleophilic substitution at a sulfonyl chloride center.

Part 1: Synthesis of Phenoxy Acetate Sulfonamides

The reaction between a sulfonyl chloride and a primary or secondary amine is the most common and reliable method for the synthesis of sulfonamides.[5] This reaction is fundamental in drug discovery, as the sulfonamide moiety is a key structural feature in antibacterial drugs, diuretics, and carbonic anhydrase inhibitors.[5]

Protocol 1: General Synthesis of a Sulfonamide Derivative

This protocol outlines the reaction of a chlorosulfonyl phenoxy acetate with a representative primary amine (e.g., benzylamine) in the presence of a base.

Materials:

• Chlorosulfonyl phenoxy acetate (1.0 eq)

• Primary or secondary amine (e.g., benzylamine, morpholine) (1.1 eq)

• Triethylamine (TEA) or Pyridine (1.5 eq)

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (HCl), 1M solution

• Brine (saturated aqueous NaCl solution)

• Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄), anhydrous

• Standard laboratory glassware, magnetic stirrer, and ice bath

• Rotary evaporator

• Silica gel for column chromatography

Experimental Workflow:

Figure 3. Step-by-step workflow for sulfonamide synthesis and purification.

Causality and Experimental Insights:

• Stoichiometry: A slight excess of the amine (1.1 eq) ensures the complete consumption of the limiting sulfonyl chloride. A greater excess of the base (1.5 eq) is used to neutralize the generated HCl and any trace amounts of HCl present in the sulfonyl chloride starting material.

• Temperature Control: The dropwise addition of the sulfonyl chloride at 0 °C is critical for controlling the exothermicity of the reaction, preventing potential side reactions and degradation of the starting materials.[5]

• Anhydrous Conditions: Sulfonyl chlorides can readily hydrolyze in the presence of water to form the corresponding sulfonic acid, which is unreactive under these conditions. Therefore, the use of anhydrous solvents and glassware is paramount for achieving high yields.

• Work-up: The 1M HCl wash removes the excess amine and the basic catalyst (TEA or pyridine). The subsequent water and brine washes remove any remaining water-soluble impurities.

• Monitoring: Reaction progress should be monitored by Thin Layer Chromatography (TLC), observing the disappearance of the limiting sulfonyl chloride spot.

Part 2: Synthesis of Phenoxy Acetate Sulfonate Esters

The reaction of sulfonyl chlorides with alcohols or phenols in the presence of a base yields sulfonate esters.[7] This transformation is valuable for creating prodrugs or modifying the solubility and stability of a parent molecule.[8]

Protocol 2: General Synthesis of a Sulfonate Ester Derivative

This protocol details the reaction with an alcohol. The procedure is very similar to sulfonamide synthesis, with the amine being replaced by an alcohol.

Materials:

• Chlorosulfonyl phenoxy acetate (1.0 eq)

• Alcohol or Phenol (e.g., isopropanol, phenol) (1.2 eq)

• 1,4-Diazabicyclo[2.2.2]octane (DABCO) or Pyridine (1.5 eq)

• Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous

• Aqueous sodium bicarbonate (NaHCO₃), 5% solution

• Other materials as listed in Protocol 1

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve the alcohol (1.2 eq) and base (e.g., DABCO, 1.5 eq) in anhydrous DCM.

• Addition: Cool the solution to 0 °C and add a solution of the chlorosulfonyl phenoxy acetate (1.0 eq) in anhydrous DCM dropwise.

• Reaction: Allow the mixture to stir at room temperature for 6-18 hours, monitoring completion by TLC.

• Work-up: Dilute the reaction mixture with DCM. Wash sequentially with 5% NaHCO₃ solution, 0.1M HCl, water, and brine.

• Purification: Dry the organic layer, concentrate, and purify by silica gel flash chromatography as described previously.[8]

Causality and Experimental Insights:

• Nucleophilicity: Alcohols are generally less nucleophilic than amines. Consequently, these reactions may require longer reaction times or slightly elevated temperatures to proceed to completion.

• Choice of Base: While TEA or pyridine can be used, a base like DABCO is often effective for these transformations.[8] For phenols, a stronger base like potassium carbonate may be employed to first generate the more nucleophilic phenoxide in situ.

• Work-up: The initial wash with NaHCO₃ helps to remove any unreacted acidic phenol starting material, in addition to the HCl byproduct.

Part 3: Synthesis of Phenoxy Acetate Thioesters

Thioesters are important intermediates in organic synthesis and have unique biological roles.[9] They can be synthesized from sulfonyl chlorides, although this route is less common than acylation with acyl chlorides. The reaction involves a nucleophilic attack by a thiol.

Protocol 3: General Synthesis of a Thioester Derivative

This protocol describes the reaction with a thiol. Special care must be taken due to the odor and reactivity of many thiols.

Materials:

• Chlorosulfonyl phenoxy acetate (1.0 eq)

• Thiol (e.g., benzyl mercaptan) (1.1 eq)

• Potassium Carbonate (K₂CO₃) or other suitable non-nucleophilic base (2.0 eq)

• Acetonitrile (MeCN) or N,N-Dimethylformamide (DMF), anhydrous

• Other materials as listed in Protocol 1

Procedure:

• Thiolate Formation: In a flask under an inert atmosphere (e.g., Nitrogen or Argon), dissolve the thiol (1.1 eq) in anhydrous DMF. Add the base (K₂CO₃, 2.0 eq) and stir for 30 minutes at room temperature to generate the thiolate anion.

• Addition: Cool the mixture to 0 °C and add the chlorosulfonyl phenoxy acetate (1.0 eq) solution dropwise.

• Reaction: Allow the reaction to proceed at room temperature for 4-12 hours, monitoring by TLC.

• Work-up & Purification: Quench the reaction with water and extract the product with a suitable organic solvent like ethyl acetate. Wash the organic layer with water and brine, then dry, concentrate, and purify by column chromatography.

Causality and Experimental Insights:

• Nucleophile Generation: Thiols are acidic enough to be deprotonated by a moderately strong base like potassium carbonate to form the thiolate anion (RS⁻). The thiolate is a much stronger nucleophile than the neutral thiol, significantly accelerating the reaction.[10]

• Solvent Choice: Polar aprotic solvents like DMF or MeCN are ideal for this reaction as they effectively solvate the thiolate cation without interfering with its nucleophilicity.

• Inert Atmosphere: Thiols can be oxidized to disulfides in the presence of air, especially under basic conditions. Performing the reaction under an inert atmosphere minimizes this side reaction.[11]

Data Summary and Characterization

The choice of nucleophile dictates the resulting product. The following table summarizes the typical reaction parameters for each class of nucleophilic substitution.

Nucleophile (H-Nu)	Product Class	Typical Base	Typical Solvent	Reaction Time	Characterization Notes (FT-IR, cm⁻¹)
Primary/Secondary Amine	Sulfonamide	TEA, Pyridine	DCM, THF	4-12 h	N-H stretch (~3300), S=O stretches (~1350, ~1160)[12]
Alcohol/Phenol	Sulfonate Ester	DABCO, Pyridine	DCM, THF	6-18 h	S=O stretches (~1370, ~1180), C-O stretch (~1050)
Thiol	Thioester	K₂CO₃, DBU	DMF, MeCN	4-12 h	C=O stretch (~1690), S=O stretches (~1340, ~1150)

Product Characterization: Beyond FT-IR, unambiguous characterization of the final products is essential.

• ¹H and ¹³C NMR: Will confirm the covalent incorporation of the nucleophile's carbon skeleton and the overall structure.

• Mass Spectrometry (MS): Will verify the molecular weight of the synthesized compound.[13]

• HPLC: Can be used to assess the purity of the final product.[14]

Conclusion

Chlorosulfonyl phenoxy acetates are powerful and versatile intermediates for accessing a wide range of derivatives. The nucleophilic substitution protocols described herein provide a reliable and adaptable framework for the synthesis of sulfonamides, sulfonate esters, and thioesters. By understanding the underlying mechanisms and the rationale for specific experimental conditions, researchers can effectively utilize this chemistry to generate novel molecular entities for applications in drug discovery and materials science.

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• 11. chemrxiv.org [chemrxiv.org]
• 12. Synthesis, Characterization, and Antibacterial Activities of Novel Sulfonamides Derived through Condensation of Amino Group Containing Drugs, Amino Acids, and Their Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 13. "Synthesis of some new sulfonamide derivatives from acetanilide and ami" by Ayman Ahmad Ramadan [fesj.uoalfarahidi.edu.iq]
• 14. agilent.com [agilent.com]

Technical Notes & Optimization

Technical Support Center: Stability Management for Ethyl [2-methyl-3-(chlorosulfonyl)phenoxy]acetate

Case ID: #SC-2024-HYD-01 Subject: Prevention of Hydrolytic Degradation in Sulfonyl Chloride Intermediates Assigned Specialist: Dr. A. Vance, Senior Application Scientist

🚨 Emergency Triage: "My Batch is Fuming"

If you are currently observing white fumes (HCl gas) or the formation of a viscous gum/oil in your flask, hydrolysis is already occurring.

Immediate Mitigation Steps:

• Dilute Immediately: Add cold, dry Dichloromethane (DCM) or Toluene to dissolve the gum.

• Scavenge Acid: Add anhydrous Potassium Carbonate (

  ) or a non-nucleophilic base (e.g., 2,6-Lutidine) to neutralize the generated HCl. Do not use water.

• Dry: Add excess anhydrous Magnesium Sulfate (

  ).

• Filter & Store: Filter rapidly under inert atmosphere and store the solution at -20°C until you can attempt repurification.

Module 1: The Degradation Mechanism (Know Your Enemy)

To prevent hydrolysis, you must understand the "Autocatalytic Acid Loop." Your molecule contains two hydrolysable groups: the Sulfonyl Chloride (highly reactive) and the Ethyl Ester (moderately stable).

The failure mode is sequential:

• Primary Failure: Trace moisture attacks the

  group. This releases Hydrochloric Acid (HCl) and forms the sulfonic acid.

• Secondary Failure (Autocatalysis): The generated HCl acts as a catalyst. It accelerates the hydrolysis of the remaining sulfonyl chloride and begins cleaving the ethyl ester into the carboxylic acid.

Visualization: The Autocatalytic Cascade

The following diagram illustrates why even "trace" moisture leads to total batch failure.

Figure 1: The autocatalytic degradation cycle.[1] Note that HCl generation accelerates the destruction of both functional groups.

Module 2: Synthesis & Isolation Protocols

The most critical moment for hydrolysis is the workup . You must choose between a "Flash Aqueous" workup (efficient for removing inorganic salts) or a "Strictly Anhydrous" workup (safer for stability).

Protocol A: The "Flash Aqueous" Workup (Standard)

Use this when the synthesis involved thionyl chloride (

) or chlorosulfonic acid ( ) and requires salt removal.

Prerequisites:

• Temperature: All solvents must be pre-chilled to 0°C.

• Time: The contact time with water must be < 5 minutes.

Step-by-Step:

• Quench: Pour the reaction mixture onto a slurry of crushed ice and water. (Do not add water to the reaction; add reaction to ice).

• Extract: Immediately extract with cold DCM or Ethyl Acetate . Shake vigorously for 30 seconds.

• Phase Cut: Separate layers immediately. Do not wait for a "perfect" interface if it takes too long.

• Dry: Pass the organic layer through a plug of anhydrous

  .

• Concentrate: Evaporate solvent at < 30°C (do not heat the bath).

Protocol B: The "Non-Aqueous" Workup (High Stability)

Use this if your specific batch has shown extreme sensitivity.

Step-by-Step:

• Precipitation: Dilute the reaction mixture with a non-polar solvent (e.g., Hexane or Heptane) to precipitate inorganic salts.

• Filtration: Filter through a fritted glass funnel under a blanket of Nitrogen/Argon.

• Evaporation: Remove volatiles under high vacuum.

• Chase: Add dry Toluene and re-evaporate to azeotrope any residual

  or HCl.

Module 3: Troubleshooting & FAQs

Q1: Can I purify this compound using Silica Gel Chromatography?

Strictly speaking, No. Standard silica gel is acidic and contains adsorbed water (approx. 4-5% by weight). This will hydrolyze the sulfonyl chloride on the column.

The Workaround: If you must use chromatography:

• Flash Dry: Flame-dry the silica under vacuum before packing.

• Neutralize: Treat the silica with 1% Triethylamine in the eluent (NOTE: Ensure the amine does not react with the sulfonyl chloride; usually tertiary amines like

  are safe if cold and fast, but steric hindrance helps). Better option: Use neutral Alumina.

• Speed: Perform a "Flash" filtration (retention time < 10 mins).

Q2: The product is an oil, but it should be a solid. What happened?

This usually indicates partial hydrolysis. The sulfonic acid byproduct acts as an impurity that depresses the melting point, preventing crystallization.

• Fix: Dissolve the oil in a minimum amount of dry diethyl ether. Add pentane/hexane until turbid. Store at -20°C to induce crystallization. If it remains an oil, the purity is likely compromised.

Q3: How do I store the synthesized material?

Never store in a standard fridge without secondary containment.

• Container: Glass vial with a Teflon-lined cap (rubber septa are permeable to moisture over time).

• Atmosphere: Flush with Argon before sealing.

• Secondary: Place the vial inside a desiccator or a jar containing

  pellets.

• Temperature: -20°C is ideal.

Module 4: Decision Logic for Workup

Use the following logic gate to determine your isolation strategy based on your equipment and scale.

Figure 2: Decision matrix for selecting the appropriate isolation protocol.

Summary of Quantitative Stability Data

Parameter	Limit / Recommendation	Reason
Max Workup Temp	5°C	Hydrolysis rate doubles for every 10°C rise (Arrhenius).
Max Water Contact	< 5 Minutes	Sulfonyl chlorides have a half-life in water (pH 7) often measured in minutes to hours depending on substitution [1].
Silica Gel Water Content	Must be 0%	Standard silica (5% water) will destroy the product.
Storage Temp	-20°C	Inhibits autocatalytic HCl degradation.

References

• Kinetics of Hydrolysis: Gnedin, B. G., et al. "Kinetics and mechanism of hydrolysis of aromatic sulfonyl chlorides in aqueous sulfuric acid solutions."[2] Journal of Organic Chemistry USSR, 1988.[2]

• Synthesis Best Practices: "Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides." Organic Process Research & Development, 2009.

• General Stability: "Benzenesulfonyl chloride - Organic Syntheses Procedure." Organic Syntheses, Coll.[3] Vol. 1, p.84.

• Purification: "Purification of Sulfonyl Chlorides." BenchChem Technical Guides.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Kinetics and mechanism of hydrolysis of aromatic sulfonyl chlorides in aqueous sulfuric acid solutions (Journal Article) | OSTI.GOV [osti.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]

Solubility issues with Ethyl[2-methyl-3-(chlorosulfonyl)phenoxy]acetate in organic solvents

Topic: Solubility Optimization & Handling Guide

CAS: 91427-62-2 | Molecular Formula: C₁₁H₁₃ClO₅S | Mw: 292.74 g/mol [1][2]

Executive Summary: The Solubility vs. Stability Paradox

As a Senior Application Scientist, the most frequent issue I encounter with Ethyl [2-methyl-3-(chlorosulfonyl)phenoxy]acetate (hereafter EMCPA ) is not physical insolubility, but chemical reactivity masquerading as insolubility .

Users often report that EMCPA "won't dissolve" in methanol or "precipitates" in DMSO. In 90% of these cases, the compound is undergoing solvolysis . The sulfonyl chloride moiety (-SO₂Cl) is a highly electrophilic functional group. When exposed to nucleophilic solvents (water, alcohols) or moisture, it hydrolyzes to the corresponding sulfonic acid , which is often insoluble in organic media and appears as a white precipitate or cloudiness.

Core Rule: You cannot assess the solubility of EMCPA in a solvent that destroys it.

Solvent Compatibility Matrix

Use this matrix to select solvents. Data is based on the functional group chemistry of arylsulfonyl chlorides [1, 2].[3][4][5][6][7][8]

Solvent Class	Recommendation	Status	Technical Notes
Chlorinated	Dichloromethane (DCM), Chloroform	✅ Preferred	Excellent solubility. Must be dried over molecular sieves to prevent hydrolysis.
Ethers	THF, 2-MeTHF, Dioxane	✅ Excellent	Good solubility. THF is ideal for subsequent coupling reactions. Must be anhydrous.[9]
Esters	Ethyl Acetate (EtOAc)	✅ Good	Good for extraction/workup. Ensure it is free of ethanol/water impurities.
Aromatics	Toluene	⚠️ Conditional	Moderate solubility. Good for heating if required, but EMCPA may crystallize out upon cooling.
Polar Aprotic	Acetonitrile (MeCN)	✅ Good	Excellent solubility. Often used for amine couplings.
Polar Aprotic	DMSO, DMF	🛑 Restricted	High Risk. DMSO can react violently with sulfonyl chlorides (Swern-like decomposition) or accelerate hydrolysis due to hygroscopicity [3].
Alcohols	Methanol, Ethanol, IPA	⛔ PROHIBITED	Rapid Reaction. Converts -SO₂Cl to sulfonate esters (solvolysis). Do not use.
Alkanes	Hexane, Heptane	⛔ Insoluble	EMCPA is too polar to dissolve well. Used as an antisolvent to crash out the product.

Mechanism of "False Insolubility"

The diagram below illustrates why users often misdiagnose solubility issues. If your clear solution turns cloudy, you are likely generating Compound B (Sulfonic Acid) and HCl gas .

Figure 1: Decision tree showing the chemical fate of EMCPA in compatible vs. incompatible solvents.

Troubleshooting FAQs

Q1: I dissolved EMCPA in HPLC-grade Acetonitrile, but it became cloudy after 10 minutes. Why?

• Diagnosis: HPLC-grade solvents often contain trace water (up to 0.05%). For sulfonyl chlorides, this is enough to initiate hydrolysis. The "cloudiness" is the insoluble sulfonic acid derivative forming.

• Fix: Use Anhydrous grade solvents (water < 10 ppm) or store solvents over activated 3Å or 4Å molecular sieves for 24 hours before use.

Q2: Can I use DMSO to make a stock solution for biological assays?

• Critical Warning: No. Sulfonyl chlorides are generally unstable in DMSO [3]. The sulfur in DMSO acts as a nucleophile, attacking the sulfonyl chloride. This releases HCl and degrades your compound.

• Alternative: Use DMA (Dimethylacetamide) or NMP if strictly necessary, but prepare immediately before use. For biological assays, dissolve in 100% DMSO immediately before dosing, but expect a half-life of minutes, not hours.

Q3: The compound turned into a sticky oil during rotary evaporation. How do I get the solid back?

• Cause: Trace solvent entrapment or partial hydrolysis lowering the melting point.

• Recovery: Dissolve the oil in a minimum amount of DCM, then add cold Heptane or Hexane dropwise with stirring. This acts as an antisolvent to recrystallize the pure sulfonyl chloride.

Q4: I see a new spot on TLC at the baseline. Is this my product?

• Analysis: No. The baseline spot is likely the sulfonic acid (hydrolysis product), which is highly polar. The sulfonyl chloride (EMCPA) should run high (non-polar) in standard systems (e.g., Hexane:EtOAc 7:3).

• Action: Check your solvent dryness. If the baseline spot increases over time, your system is wet.

Validated Protocol: Anhydrous Dissolution Workflow

To ensure consistent results and prevent decomposition, follow this strict protocol.

Materials Required

• Solvent: Dichloromethane (DCM) or THF (Anhydrous, ≥99.8%, packaged under Argon/Septum).

• Glassware: Oven-dried (120°C for >2 hours) vials/flasks.

• Atmosphere: Nitrogen or Argon balloon (optional but recommended).

Step-by-Step Procedure

• Glassware Prep: Remove vial from oven and cap immediately. Allow to cool under a stream of Nitrogen if available.

• Weighing: Weigh the EMCPA solid quickly. Do not leave the stock bottle open; sulfonyl chlorides absorb atmospheric moisture rapidly.

• Solvent Addition:

  • Do not pour solvent from a bottle.

  • Use a clean, dry syringe to withdraw anhydrous solvent through the septum of the solvent bottle.

  • Inject solvent into the vial containing EMCPA.

• Dissolution: Swirl gently. Do not sonicate for extended periods, as the heat generated can accelerate degradation.

• Verification: The solution should be clear and colorless/pale yellow. If immediate turbidity (cloudiness) occurs, the solvent was wet.

Reaction Monitoring (TLC)

• Stationary Phase: Silica Gel 60 F₂₅₄.

• Mobile Phase: Hexane : Ethyl Acetate (3:1).

• Visualization: UV (254 nm). Sulfonyl chlorides are UV active.

• Derivatization Check (Optional): To confirm the active -SO₂Cl group, take a small aliquot and treat with excess benzylamine. The spot should shift to a lower Rf (formation of stable sulfonamide). If the spot doesn't shift, it was already hydrolyzed.

References

• Santa Cruz Biotechnology. Ethyl [2-Methyl-3-(chlorosulfonyl)phenoxy]acetate (CAS 91427-62-2) Product Data.[1][10]

• BenchChem. Technical Support Center: Troubleshooting Low Yields in Sulfonyl Chloride Synthesis. (General reactivity of sulfonyl chlorides).[3][5]

• Majetich, G., & Hicks, R. (1995). The use of DMSO in organic synthesis.[8] (Noting instability of acid chlorides/sulfonyl chlorides in DMSO). Journal of Microwave Power and Electromagnetic Energy.

• ChemicalBook. Ethyl [2-methyl-3-(chlorosulfonyl)phenoxy]acetate Properties and Safety.

Sources

• 1. Ethyl [2-Methyl-3-(chlorosulfonyl)phenoxy]acetate | CAS 91427-62-2 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 2. 91427-62-2 CAS Manufactory [m.chemicalbook.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Contrasting the Noncovalent Interactions of Aromatic Sulfonyl Fluoride and Sulfonyl Chloride Motifs via Crystallography and Hirshfeld Surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. 91427-62-2/Ethyl [2-Methyl-3-(chlorosulfonyl)phenoxy]acetate - 深圳德博瑞生物官网 [broadbio.com]

Technical Support Center: Navigating Esterification with Chlorosulfonyl-Containing Compounds

A Guide for the Research Scientist

Welcome to the Technical Support Center. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical logic to empower your research. This guide addresses a common yet challenging scenario in synthetic chemistry: performing an esterification on a molecule that also bears a sensitive chlorosulfonyl (-SO₂Cl) group. The inherent reactivity of the sulfonyl chloride moiety demands careful selection of reaction conditions to avoid unwanted side reactions and ensure the success of your synthesis.

This document is structured as a series of questions you might encounter in the lab, providing in-depth answers, troubleshooting advice, and validated protocols.

Frequently Asked Questions (FAQs)

Q1: What is the primary stability concern for a chlorosulfonyl group during a typical esterification reaction?

The primary concern is the high susceptibility of the chlorosulfonyl group to nucleophilic attack. The sulfur atom in -SO₂Cl is highly electrophilic, making it a prime target for a wide range of nucleophiles commonly found in esterification reactions.

The most significant threat is hydrolysis . Trace amounts of water in solvents, reagents, or atmospheric moisture can readily attack the sulfonyl chloride, converting it to the corresponding sulfonic acid (-SO₃H).[1][2] This reaction is often irreversible under standard conditions and represents a common pathway for starting material degradation.

Furthermore, the alcohol used for the esterification is itself a nucleophile and can directly attack the sulfonyl chloride to form a sulfonate ester (-SO₃R). This is a significant competing side reaction that consumes your alcohol and starting material.

Q2: I have a simple aliphatic carboxylic acid with an aromatic sulfonyl chloride. Can I use a standard Fischer esterification with sulfuric acid and methanol?

It is highly inadvisable. Fischer esterification involves heating a carboxylic acid with an excess of alcohol in the presence of a strong acid catalyst, such as sulfuric acid.[3] The conditions are fundamentally incompatible with a chlorosulfonyl group for two critical reasons:

• Presence of Water: The reaction generates water as a byproduct. In an acidic environment, this water will rapidly hydrolyze the chlorosulfonyl group to the sulfonic acid.

• Nucleophilic Alcohol Excess: The large excess of alcohol (often used as the solvent) will favor the formation of the undesired methyl sulfonate ester side product.

Attempting this method will almost certainly lead to a complex mixture of products and a low yield of your desired ester.

Troubleshooting Guide: Common Problems & Solutions

Q3: My reaction is giving a low yield of the desired ester, and I see multiple new spots on my TLC/peaks in my LC-MS. What are the likely side products?

When an esterification on a chlorosulfonyl-containing substrate goes wrong, a few key side products are typically observed. Identifying them is the first step to optimizing your reaction conditions.

Table 1: Common Side Products and Their Causes

Side Product	Structure	Probable Cause	Identification Tips	Mitigation Strategy
Sulfonic Acid	R-SO₃H	Hydrolysis due to adventitious water or water produced in situ.	Highly polar; will likely stick to the baseline on normal phase TLC. Detectable by LC-MS (M-Cl+OH).	Use rigorously dried solvents and reagents. Perform reactions under an inert atmosphere (N₂ or Ar).
Sulfonate Ester	R-SO₂OR'	Direct reaction of the alcohol nucleophile with the sulfonyl chloride. Often catalyzed by basic conditions.	Less polar than the sulfonic acid. Mass will correspond to (M-Cl+OR').	Lower the reaction temperature. Use a non-nucleophilic base. Use a method that activates the carboxylic acid, not the alcohol.
Sulfonamide	R-SO₂NR''₂	Reaction with amine-based reagents or catalysts (e.g., triethylamine, DMAP, or amine impurities).	Mass will correspond to (M-Cl+NR''₂).	Use non-nucleophilic bases (e.g., proton sponge, 2,6-lutidine). Use DMAP only in catalytic amounts.

Q4: I am trying a carbodiimide coupling (EDC/DCC) with DMAP as a catalyst. Is the DMAP reacting with my sulfonyl chloride?

This is an excellent and critical question. 4-Dimethylaminopyridine (DMAP) is a superior nucleophilic catalyst that dramatically accelerates esterifications. However, it can and does react with sulfonyl chlorides.[4][5]

The reaction proceeds via a nucleophilic catalysis mechanism where DMAP attacks the sulfonyl chloride to form a highly reactive N-sulfonylpyridinium salt intermediate.[5] This intermediate is then attacked by the alcohol. While this can sometimes be productive, it can also lead to undesired pathways or decomposition, especially if DMAP is used in stoichiometric amounts.

Recommendation:

• Use DMAP catalytically: Limit DMAP to 0.05–0.2 equivalents.

• Order of Addition: Add the carbodiimide coupling agent (e.g., EDC) to the solution of the carboxylic acid, alcohol, and DMAP. This allows the formation of the activated O-acylisourea intermediate, which is the intended reaction pathway.[6]

• Monitor Carefully: Follow the reaction by TLC or LC-MS to ensure the starting material is being consumed cleanly.

Recommended Protocols & Advanced Strategies

The key to success is to choose an esterification method that proceeds under mild, anhydrous conditions and avoids activating the alcohol or directly using strong nucleophiles.

Decision Workflow for Esterification Strategy

The following diagram outlines a decision-making process for selecting an appropriate esterification method.

Caption: Decision workflow for selecting a compatible esterification method.

Competing Reaction Pathways

It is crucial to visualize the competition at the molecular level. Your goal is to favor the pathway on the left (esterification) while suppressing the pathway on theright (sulfonate ester formation).

Sources

• 1. Short Topic: More ways to use | Organic Syntheses Utilizing the Chemical Properties of Chlorosulfonyl Isocyanate | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Acid to Ester - Common Conditions [commonorganicchemistry.com]
• 4. C-Sulfonylation of 4-Alkylpyridines: Formal Picolyl C–H Activation via Alkylidene Dihydropyridine Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BJOC - DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support [beilstein-journals.org]
• 6. organicchemistrytutor.com [organicchemistrytutor.com]

Removing sulfonic acid impurities from sulfonyl chloride products

Topic: Removing Sulfonic Acid Impurities from Sulfonyl Chloride Products Ticket ID: SC-PUR-001 Status: Open Resource

Executive Summary

The presence of sulfonic acid (

) in sulfonyl chloride ( ) products is a "vicious cycle" impurity. It arises from two opposing sources: incomplete conversion of the starting material or hydrolysis of the finished product.[1] Because sulfonic acids are strong acids and often form hygroscopic gums, they accelerate further decomposition of the sulfonyl chloride.

This guide provides three validated workflows to break this cycle, ranging from standard aqueous washes to anhydrous filtration techniques.

Module 1: The "Flash" Aqueous Workup (Standard Protocol)

Best For: Stable aryl sulfonyl chlorides (e.g., tosyl chloride, benzenesulfonyl chloride). Risk Level: Moderate (Requires strict temperature control).

The Scientific Logic

Sulfonic acids are highly water-soluble due to their polarity and hydrogen-bonding capability. Sulfonyl chlorides are generally lipophilic. The challenge is that water also acts as a nucleophile, hydrolyzing the product back into the impurity.

To win this race, we manipulate kinetics : Hydrolysis is slow at and neutral pH, while solvation of the sulfonic acid is thermodynamically favorable and rapid.

Step-by-Step Protocol

• Dilution: Dissolve the crude reaction mixture in a water-immiscible solvent (DCM, Ethyl Acetate, or Toluene).

  • Note: Toluene is preferred if azeotropic drying is needed later.

• Thermal Control: Cool the organic phase to 0°C (Ice/Water bath).

  • Critical: Pre-cool your aqueous wash solutions to 0°C as well.

• The Flash Wash:

  • Add cold saturated

    (Sodium Bicarbonate).

  • Why Bicarbonate? It neutralizes the sulfonic acid (

    ), forcing it into the aqueous layer.

  • Action: Shake vigorously for no more than 30-45 seconds .

• Separation: Immediately separate the layers.

• Quench & Dry:

  • Wash the organic layer once with cold brine (saturated NaCl) to remove residual water.

  • Dry over anhydrous

    or immediately.

  • Filter and concentrate without heating above 40°C.

Module 2: Anhydrous Silica Filtration (Low Risk)

Best For: Moisture-sensitive substrates, heteroaromatic sulfonyl chlorides, or small-scale purification. Risk Level: Low.

The Scientific Logic

Sulfonic acids are extremely polar and interact strongly with the hydroxyl groups on silica gel (

). Sulfonyl chlorides are significantly less polar. By using a non-polar mobile phase, the sulfonyl chloride elutes while the sulfonic acid is irreversibly adsorbed ("stuck") to the silica baseline.

Step-by-Step Protocol

• Preparation: Pack a short pad of silica gel (approx.[2] 5cm height) in a sintered glass funnel or column.

• Solvent Choice: Use a non-polar solvent system, typically Hexanes:DCM (1:1) or pure DCM (Dichloromethane).

  • Tip: Avoid Ethyl Acetate or Methanol, as these are polar enough to drag the sulfonic acid through the silica.

• Filtration:

  • Dissolve crude product in the minimum amount of DCM.

  • Pour carefully onto the silica pad.

  • Flush with the solvent system under weak vacuum or gravity.

• Validation: Spot the eluent on a TLC plate. The sulfonyl chloride travels near the solvent front; the sulfonic acid stays at the origin (

  ).

Module 3: Recrystallization & Trituration

Best For: Solid products with high melting points.

The Scientific Logic

Sulfonic acids are generally insoluble in non-polar hydrocarbons (Pentane, Hexane, Petroleum Ether), whereas sulfonyl chlorides often have partial solubility that increases with temperature (recrystallization) or allows the impurities to be washed away (trituration).[3]

Protocol (Trituration)

• If the product is a sticky gum/oil, add dry Pentane or Hexane .

• Sonicate or stir vigorously. The sulfonyl chloride may solidify as a white powder, while the sulfonic acid remains as a denser, sticky oil or gum on the flask walls.

• Decant the supernatant (containing the product) or filter the solid (if the impurity is the oil).

  • Note: This depends on the specific derivative. Always check the NMR of the solid vs. the filtrate.

Visual Decision Matrix

Figure 1: Decision matrix for selecting the appropriate purification method based on physical state and chemical stability.

Troubleshooting & FAQs

Symptom	Probable Cause	Corrective Action
Product is a sticky gum/oil instead of solid.	Residual sulfonic acid or inorganic salts are depressing the melting point.	Trituration: Add dry hexane and scratch the flask glass with a spatula to induce crystallization. If that fails, dissolve in DCM and pass through a silica plug (Module 2).
NMR shows broad peak at 10-12 ppm.	Sulfonic acid proton ( ).	The purification failed. If the product is stable, repeat Module 1 (Flash Wash) but ensure the aqueous layer is basic (pH 8-9) to fully deprotonate the acid.
"Smoke" forms when opening the flask.	Residual or Thionyl Chloride ( ).	This is not sulfonic acid. Dissolve in Toluene and rotary evaporate 3x (azeotrope) to strip off volatile acids.
Yield drops significantly after water wash.	Hydrolysis occurred.[1]	The wash was too warm or too long. Repeat synthesis, but switch to Module 2 (Anhydrous Silica) or use ice-cold brine instead of water.
TLC shows a streak from the baseline.	Sulfonic acid contamination.	The acid is dragging. Run the column/plug with a less polar solvent (e.g., move from 100% DCM to 50% DCM/Hexane).

References

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry. 5th Edition. Longman Scientific & Technical, 1989.

• Organic Syntheses. Coll. Vol. 1, p. 84 (1941); Vol. 8, p. 100 (1928). "Benzenesulfonyl chloride".[1][3][4][5][6] .

• Organic Syntheses. Coll. Vol. 9, p. 13 (1998). "m-Trifluoromethylbenzenesulfonyl Chloride". (Demonstrates bicarbonate wash technique). .

• BenchChem Technical Support. "Preventing decomposition of sulfonyl chloride during reaction". .

• Shevchuk, O. I., et al. "Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides".[7] ChemRxiv, 2025.[7] (Data on stability of heterocyclic derivatives). .

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. benchchem.com [benchchem.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. mdpi.com [mdpi.com]
• 7. chemrxiv.org [chemrxiv.org]

Technical Support Center: Troubleshooting Low Reactivity of Sterically Hindered Sulfonyl Chlorides

Welcome to our dedicated technical support guide for researchers, scientists, and professionals in drug development. This resource addresses the common challenges associated with the low reactivity of sterically hindered sulfonyl chlorides. As Senior Application Scientists, we have compiled this guide to provide not only solutions but also the underlying scientific principles to empower you to optimize your synthetic strategies.

Frequently Asked Questions (FAQs)

Q1: Why is my sulfonylation reaction with a sterically hindered sulfonyl chloride so slow or failing to proceed?

The reduced reactivity stems primarily from steric hindrance, which is the physical blockage of a reaction site by bulky chemical groups. In this context, hindrance can originate from both the sulfonyl chloride and the nucleophile (e.g., an amine or alcohol).

• Hindrance from the Sulfonyl Chloride: Substituents on the aromatic ring, particularly in the ortho position to the sulfonyl chloride group, create a crowded environment around the electrophilic sulfur atom. This "ortho effect" physically impedes the approach of the incoming nucleophile, increasing the activation energy of the reaction.[1]

• Hindrance from the Nucleophile: Similarly, bulky groups on the nucleophile, such as in secondary amines with large substituents or hindered alcohols, make it difficult for the nucleophilic atom to attack the sulfur center.[2] The combination of a hindered sulfonyl chloride and a hindered nucleophile presents a significant synthetic challenge, often leading to very slow reactions or complete failure under standard conditions.[1]

Q2: My reaction is sluggish. What are the simplest initial troubleshooting steps I can take?

Before employing more complex solutions, several straightforward adjustments to your reaction conditions can be effective:

• Increase Reaction Temperature: Providing more thermal energy can help the reacting molecules overcome the high activation energy barrier imposed by steric repulsion.[1] Incrementally increasing the temperature, or even refluxing the reaction, can significantly improve the reaction rate.[3] However, monitor the reaction closely for potential degradation of starting materials or the formation of side products.

• Ensure Strictly Anhydrous Conditions: Sulfonyl chlorides are highly susceptible to hydrolysis, where they react with water to form the corresponding and unreactive sulfonic acid.[3][4] This is a common cause of yield loss. Always use oven-dried glassware, anhydrous solvents, and consider running the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent the decomposition of your starting material.[1]

• Verify Reagent Purity: Impurities in either the sulfonyl chloride or the nucleophile can interfere with the reaction.[1] Ensure your starting materials are pure and that the sulfonyl chloride has been stored properly to prevent degradation.

Q3: How does my choice of base impact the reaction, especially with hindered substrates?

The base is critical for scavenging the hydrochloric acid (HCl) generated during the reaction.[3] For sterically hindered systems, the choice of base is not trivial.

• Avoid Bulky Amines as Bases: Using a bulky tertiary amine base like triethylamine (TEA) or diisopropylethylamine (DIPEA) can sometimes worsen the steric problem by further crowding the reaction environment.[1]

• Consider Non-Nucleophilic Bases: A smaller, non-nucleophilic base may be more effective. However, for hindered amines, a stronger, non-nucleophilic base like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) or a hindered, non-nucleophilic base like 2,6-lutidine can be beneficial.[2]

• The Special Case of Pyridine: While commonly used, pyridine can sometimes lead to the formation of a hydrochloride salt that acts as a nucleophile, causing undesired side reactions such as the conversion of a desired sulfonate ester into a chlorinated byproduct.[5]

Advanced Troubleshooting Guide

If basic adjustments are insufficient, a catalytic approach is often necessary to overcome the high activation barrier.

Issue: Reaction Stalls or Gives Low Yields with Hindered Nucleophiles

When steric hindrance is the primary issue, activating the sulfonyl chloride is key. This can be achieved through nucleophilic or Lewis acid catalysis.

Solution A: Employ a Nucleophilic Catalyst like 4-(Dimethylamino)pyridine (DMAP)

• Why it Works (Mechanism): DMAP is a hyper-nucleophilic catalyst. It works by attacking the electrophilic sulfur atom of the sulfonyl chloride to form a highly reactive N-sulfonylpyridinium salt intermediate.[6][7] This intermediate is significantly more electrophilic than the starting sulfonyl chloride, readily reacting even with weakly nucleophilic or sterically hindered amines and alcohols.[6] DMAP has been shown to be highly effective, often without the need for an additional tertiary base.[6]

• Visualization: DMAP Catalytic Cycle

  Caption: DMAP attacks the sulfonyl chloride to form a reactive intermediate.

Solution B: Utilize a Lewis Acid Catalyst (e.g., Indium)

• Why it Works (Mechanism): Lewis acids can activate the sulfonyl chloride by coordinating to one of the sulfonyl oxygen atoms. This coordination withdraws electron density from the sulfur atom, making it significantly more electrophilic and thus more susceptible to attack by a weak or hindered nucleophile.[2] Indium powder has been shown to be a facile and efficient catalyst for the sulfonylation of even less nucleophilic and sterically hindered anilines.[8]

• Visualization: Lewis Acid Activation Workflow

Data Summary & Protocols

Table 1: Comparison of Catalytic Strategies for Hindered Sulfonylations

Strategy	Catalyst Example	Typical Loading	Key Advantages	Potential Issues
Nucleophilic Catalysis	4-(Dimethylamino)pyridine (DMAP)	10 mol% to 10 equivalents	Forms highly reactive intermediate; effective for very weak nucleophiles. [2][6]	Can also act as a base; stoichiometry can be critical.
Lewis Acid Catalysis	Indium Powder (In)	10 mol%	Activates sulfonyl chloride directly; good for hindered anilines. [2][8]	Catalyst deactivation can occur; may require elevated temperatures. [2]
Base Optimization	2,6-Lutidine or DBU	Stoichiometric	Minimizes steric crowding from the base itself. [2]	May not be sufficient alone for extremely hindered substrates.

Experimental Protocols

Protocol 1: General Procedure for DMAP-Catalyzed Sulfonylation on Solid Support

This protocol is adapted for solid-phase synthesis but illustrates the key components.

• Resin Swelling: Swell the resin-bound primary amine in N-methyl-2-pyrrolidone (NMP).

• Reagent Addition: Add a solution of the sterically hindered sulfonyl chloride (e.g., o-nitrobenzenesulfonyl chloride, 4 equivalents) in NMP.

• Catalyst Addition: Add 4-dimethylaminopyridine (DMAP, 10 equivalents) to the mixture. [2]4. Reaction: Agitate the mixture at room temperature for 2-4 hours or until the reaction is complete as monitored by a negative Kaiser test.

• Washing: Drain the reaction vessel and wash the resin sequentially with NMP, dichloromethane (DCM), and methanol (MeOH), then dry under vacuum. [2] Protocol 2: General Procedure for Indium-Catalyzed Sulfonylation of a Hindered Amine

• Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere, add the hindered amine (1.0 mmol), the sulfonyl chloride (1.2 mmol), indium powder (0.1 mmol, 10 mol%), and anhydrous acetonitrile (5 mL). [2]2. Reaction Execution: Stir the mixture at the required temperature (room temperature to reflux, depending on substrate reactivity). [2]3. Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction to room temperature and concentrate the mixture under reduced pressure. The crude product can then be purified by standard methods (e.g., column chromatography).

References

• Technical Support Center: Optimizing Sulfonyl
• DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support - PMC.
• Troubleshooting common issues in sulfonamide synthesis reactions - Benchchem.
• Impact of steric hindrance on 2,4-Dichlorobenzenesulfonyl chloride reactivity - Benchchem.
• Technical Support Center: Troubleshooting Low Yields in Sulfonyl Chloride Synthesis - Benchchem.
• Sulfonamide synthesis by S-N coupling - Organic Chemistry Portal.
• Technical Support Center: Sulfonyl
• Dmap-Catalyzed Synthesis of Novel Pyrrolo[2,3-D]Pyrimidine Derivatives Bearing an Aromatic Sulfonamide Moiety - ResearchG

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Sulfonamide synthesis by S-N coupling [organic-chemistry.org]

Reference Data & Comparative Studies

Comparative Guide: Distinguishing Ethyl 3- vs. 4-(chlorosulfonyl)benzoate Isomers by NMR

Executive Summary

In medicinal chemistry, specifically during the synthesis of sulfonamide-based therapeutics (e.g., COX-2 inhibitors, diuretics), Ethyl 3-(chlorosulfonyl)benzoate (Meta) and Ethyl 4-(chlorosulfonyl)benzoate (Para) are critical electrophilic intermediates.

While they share identical molecular weights (MW: 248.68 g/mol ) and similar polarity, they possess distinct electronic environments driven by symmetry. Misidentification leads to regioisomeric impurities that can ruin downstream structure-activity relationship (SAR) studies. This guide provides a definitive, self-validating NMR protocol to distinguish these isomers based on symmetry breaking and spin-spin coupling patterns .

Mechanistic Basis: Symmetry & Coupling

The distinction relies on the fundamental physics of Nuclear Magnetic Resonance—specifically, how molecular symmetry dictates the number of unique proton signals and their splitting patterns (

-coupling).

The Para Isomer (4-chlorosulfonyl)

• Symmetry: Possesses a

  axis of rotation passing through the C1 and C4 carbons.

• Consequence: The protons at positions 2 and 6 are chemically equivalent, as are protons at 3 and 5.[1]

• Spectral Signature: You observe an AA'BB' system . While often simplified as "two doublets," it is technically a higher-order multiplet.

  • Signal Count: 2 distinct aromatic signals (plus ethyl group signals).

  • Integration: 2H each.

The Meta Isomer (3-chlorosulfonyl)

• Symmetry: Asymmetric substitution pattern regarding the aromatic protons.

• Consequence: All four aromatic protons (H2, H4, H5, H6) are chemically non-equivalent.

• Spectral Signature: An ABCD system (or AMTX depending on field strength).

  • Signal Count: 4 distinct aromatic signals.

  • Integration: 1H each.

  • Key Feature: The "isolated" proton at C2 appears as a singlet (or finely split triplet) significantly downfield due to the additive deshielding of two electron-withdrawing groups (EWG).

Comparative Analysis: 1H NMR Data

Solvent:

(Recommended due to non-polarity; see Protocol for stability warnings). Field Strength: 400 MHz recommended for clear resolution of meta-couplings.

Table 1: Spectral Fingerprint Comparison

Feature	Ethyl 4-(chlorosulfonyl)benzoate (Para)	Ethyl 3-(chlorosulfonyl)benzoate (Meta)
Aromatic Region	Two distinct signal clusters	Four distinct signal clusters
Symmetry	Symmetric (AA'BB')	Asymmetric
H2 Signal	Part of a 2H doublet (~8.2 ppm)	Diagnostic Singlet (~8.6 ppm) (Most deshielded)
H5 Signal	Part of a 2H doublet (~8.0 ppm)	Triplet (~7.7 ppm) (Least deshielded)
Coupling ( )	Ortho-dominated ( Hz)	Mixed Ortho ( ) and Meta ( Hz)
Ethyl Group	Quartet (~4.4 ppm), Triplet (~1.4 ppm)	Quartet (~4.4 ppm), Triplet (~1.4 ppm)

Technical Insight: In the Meta isomer, the H2 proton is flanked by both the ester and the sulfonyl chloride. Both are strongly electron-withdrawing. This "cooperative deshielding" pushes the H2 signal significantly downfield (>8.5 ppm), often separating it clearly from the rest of the aromatic pack.

Experimental Protocol & Workflow

Critical Pre-requisite: Moisture Control

Sulfonyl chlorides are highly moisture sensitive . In "wet"

(which often contains traces of HCl and water), the group hydrolyzes to the sulfonic acid ( ).

• Artifacts: Hydrolysis causes peak broadening and significant chemical shift changes (usually upfield shifts for ortho protons).

• Prevention: Use ampulized

  or treat solvent with activated 4Å molecular sieves or anhydrous immediately before dissolution.

Step-by-Step Characterization Workflow

• Sample Prep: Dissolve ~10 mg of sample in 0.6 mL dry

  .

• Acquisition: Run standard proton sequence (zg30).

  • Optional: If hydrolysis is suspected, run a quick

    NMR if using a phosphorus standard, or simply re-run the proton scan 1 hour later to check for spectral evolution (changes indicate instability).

• Processing: Phase correction is critical to distinguish the "roofing effect" of the para-isomer doublets.

• Analysis Logic: Follow the decision tree below.

Visual Logic: Isomer Identification Tree

Figure 1: Decision logic for assigning regiochemistry based on aromatic proton count and splitting patterns.

Troubleshooting: The Hydrolysis Pitfall

If your spectrum does not match either pattern cleanly, you likely have a mixture of the sulfonyl chloride and its hydrolyzed sulfonic acid.

Diagnostic signs of Hydrolysis:

• New Broad Singlet: Appearance of a broad peak >9.0 ppm (acidic proton).

• Deshielding Loss: The ortho-protons typically shift upfield slightly as the

  converts to (or sulfonate anion depending on pH).

• HCl Gas: In extreme cases, you may see a broad peak for dissolved HCl if the solvent is very dry but the compound decomposed.

Remediation:

• Filter the sample through a small plug of anhydrous silica or basic alumina (rapidly) to remove the acid, then re-dissolve in fresh, dry

  .

References

• National Institute of Standards and Technology (NIST). Mass Spectrometry Data Center: Ethyl 4-chlorosulfonylbenzoate. (Used for physical property verification). Available at: [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J.Spectrometric Identification of Organic Compounds. (Authoritative text on AA'BB' vs ABCD coupling systems).

• Reich, H. J. Structure Determination Using NMR: Spin Systems. University of Wisconsin-Madison. (Source for higher-order coupling analysis). Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]

A Comparative Guide to the Infrared (IR) Spectroscopy of Chlorosulfonyl and Ester Functional Groups

For researchers, scientists, and professionals in drug development, the precise identification of functional groups is a cornerstone of molecular characterization. Infrared (IR) spectroscopy stands as a rapid and powerful analytical technique for this purpose, providing a unique vibrational fingerprint for different molecular moieties. This guide offers an in-depth comparison of the IR spectral features of two important functional groups: chlorosulfonyls (-SO₂Cl) and esters (-COOR), providing the technical accuracy and field-proven insights necessary for confident spectral interpretation.

The Foundation: Understanding Molecular Vibrations

Infrared spectroscopy operates on the principle that chemical bonds are not static; they are in a constant state of vibration, stretching and bending at specific frequencies.[1][2] When a molecule is irradiated with infrared light, it will absorb energy at frequencies that correspond to these natural vibrational modes.[2][3] The resulting IR spectrum, a plot of absorbance or transmittance versus wavenumber (cm⁻¹), reveals a pattern of absorption bands that are characteristic of the functional groups present within the molecule.[1][2]

The frequency of a particular vibration is primarily determined by the strength of the bond and the masses of the atoms involved, a relationship described by Hooke's Law.[4] Stronger bonds and lighter atoms vibrate at higher frequencies (higher wavenumbers).[4][5] Therefore, double and triple bonds absorb at higher wavenumbers than single bonds.[4][5]

The Chlorosulfonyl Group (-SO₂Cl): A Tale of Two Strong Stretches

The chlorosulfonyl group is a highly reactive functional group characterized by a sulfur atom double-bonded to two oxygen atoms and single-bonded to a chlorine atom. Its IR spectrum is dominated by the very strong stretching vibrations of the S=O bonds.

Key IR Absorptions for Chlorosulfonyl Groups

Due to the geometry of the SO₂ group, the two S=O bond stretches couple to give rise to two distinct, very strong absorption bands:

• Asymmetric S=O Stretch: This is typically the higher frequency band, appearing in the range of 1370-1410 cm⁻¹ .[6]

• Symmetric S=O Stretch: This band is found at a lower frequency, generally in the 1166-1204 cm⁻¹ region.[6]

The presence of two strong, distinct bands in these regions is highly indicative of a sulfonyl group.

Additionally, the S-Cl stretch can sometimes be observed, though it is generally weaker and falls in the lower frequency "fingerprint region" of the spectrum, making it less diagnostically reliable than the prominent S=O stretches.

Factors Influencing Chlorosulfonyl IR Peaks

The exact positions of the S=O stretching bands can be influenced by the electronic environment of the sulfonyl chloride. Electron-withdrawing groups attached to the sulfur atom can increase the double bond character of the S=O bonds, shifting the absorption peaks to higher wavenumbers. Conversely, electron-donating groups may have the opposite effect.

The Ester Functional Group (-COOR): The Prominence of the Carbonyl

Esters are a ubiquitous functional group in organic chemistry and drug molecules, defined by a carbonyl group (C=O) bonded to an oxygen atom, which is in turn bonded to another carbon group. The most prominent feature in the IR spectrum of an ester is the intense C=O stretching absorption.

Key IR Absorptions for Ester Groups

• Carbonyl (C=O) Stretch: This is one of the strongest and most recognizable absorptions in an IR spectrum, appearing as a sharp, intense peak.[7][8] For aliphatic (saturated) esters, this peak is typically found in the range of 1735-1750 cm⁻¹ .[9][10][11]

• C-O Stretches: Esters also exhibit two distinct C-O stretching vibrations, which are also typically strong. These appear in the region of 1000-1300 cm⁻¹ .[9][11][12] The presence of these two bands, in conjunction with the strong carbonyl peak, is a classic pattern for an ester, sometimes referred to as the "Rule of Three".[12]

Factors Influencing Ester IR Peaks

The position of the C=O stretching frequency in an ester is highly sensitive to its molecular environment:

• Conjugation: If the ester's carbonyl group is conjugated with a double bond or an aromatic ring (α,β-unsaturated esters), the C=O stretching frequency will decrease, typically appearing in the range of 1715-1730 cm⁻¹ .[9][11] This is due to resonance, which imparts more single-bond character to the C=O bond, weakening it and lowering its vibrational frequency.[13]

• Inductive Effects: Electron-withdrawing groups attached to the α-carbon can increase the C=O stretching frequency. Conversely, the inductive effect of the oxygen atom in the ester linkage is what causes the carbonyl of an ester to appear at a higher frequency than that of a ketone.[4]

• Ring Strain: For cyclic esters (lactones), the C=O stretching frequency is sensitive to ring size. Smaller rings have higher C=O stretching frequencies due to increased ring strain.

Comparative Analysis: Chlorosulfonyl vs. Ester

The key to distinguishing between chlorosulfonyl and ester functional groups via IR spectroscopy lies in the characteristic wavenumber regions of their most intense absorptions.

Functional Group	Key Absorption Bands	Typical Wavenumber (cm⁻¹)	Intensity	Notes
Chlorosulfonyl (-SO₂Cl)	Asymmetric S=O Stretch	1370-1410[6]	Strong	Two distinct, strong peaks are characteristic.
Symmetric S=O Stretch	1166-1204[6]	Strong
Ester (-COOR)	C=O Stretch (Aliphatic)	1735-1750[9][10][11]	Very Strong	One of the most intense peaks in the spectrum.[8]
C=O Stretch (α,β-Unsaturated)	1715-1730[9][11]	Very Strong	Shifted to lower frequency due to conjugation.
C-O Stretches	1000-1300[9][11][12]	Strong	Two distinct bands are typically observed.

Visualizing the Vibrations

The following diagrams illustrate the primary stretching vibrations responsible for the characteristic IR peaks of the chlorosulfonyl and ester functional groups.

Caption: Standard workflow for FT-IR sample analysis.

Conclusion

References

• Chemistry Steps. (2025, August 29). Interpreting IR Spectra. Retrieved from [Link]

• University of Colorado Boulder, Department of Chemistry. IR Spectroscopy Tutorial: Esters. Retrieved from [Link]

• UCLA, Department of Chemistry & Biochemistry. WebSpectra: IR Absorption Table. Retrieved from [Link]

• University of Colorado Boulder, Department of Chemistry. Spectroscopy Tutorial: Reference. Retrieved from [Link]

• Northern Illinois University, Department of Chemistry and Biochemistry. Typical IR Absorption Frequencies For Common Functional Groups. Retrieved from [Link]

• LibreTexts Chemistry. (2020, May 30). 11.5: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• Smith, B. C. (2020, December 20). The C=O Bond, Part VI: Esters and the Rule of Three. Spectroscopy Online. Retrieved from [Link]

• National Institute of Standards and Technology. NIST Chemistry WebBook. Retrieved from [Link]

• Northern Illinois University, Department of Chemistry and Biochemistry. IR Absorption Frequencies. Retrieved from [Link]

• JoVE. (2024, December 5). Video: IR Frequency Region: Alkene and Carbonyl Stretching. Retrieved from [Link]

• MatDaCs. NIST Chemistry WebBook. Retrieved from [Link]

• ICT Prague. Table of Characteristic IR Absorptions. Retrieved from [Link]

• DAV University. Factors affecting vibrational frequencies and IR Spectroscopy of Hydrocarbons. Retrieved from [Link]

• National Center for Biotechnology Information. (2024). Infrared spectrum analysis of organic molecules with neural networks using standard reference data sets in combination with real-world data. Retrieved from [Link]

• National Institute of Standards and Technology. NIST Chemistry WebBook. Retrieved from [Link]

• National Institute of Standards and Technology. NIST Chemistry WebBook. Retrieved from [Link]

• Quora. (2016, September 2). Why is the carbonyl stretching frequency of ester is greater than amide?. Retrieved from [Link]

• Michigan State University, Department of Chemistry. Infrared Spectroscopy. Retrieved from [Link]

• AP Chemistry. IR Spectroscopy of Esters. Retrieved from [Link]

• Rzepa, H. (2013, February 28). Why is the carbonyl IR stretch in an ester higher than in a ketone?. Henry Rzepa's Blog. Retrieved from [Link]

• LibreTexts Chemistry. (2025, January 7). 7: FT-IR Spectroscopy (Experiment). Retrieved from [Link]

• University of Massachusetts Boston, Department of Chemistry. Experiment 11 — Infrared Spectroscopy. Retrieved from [Link]

• PubMed. (2009, July 15). [Study on the function group uniformity of polystyrol sulfonyl chloride resins by infrared spectra]. Retrieved from [Link]

• University of Colorado Boulder, Department of Chemistry. IR Spectroscopy Tutorial. Retrieved from [Link]

• Vanderbilt University, Department of Physics and Astronomy. Chlorosulfonyl isocyanate images from Durig et al.. Retrieved from [Link]

• Master Organic Chemistry. (2016, November 23). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Retrieved from [Link]

• Study Mind. (2022, April 16). Organic Analysis - Infrared (IR) Spectroscopy (A-Level Chemistry). Retrieved from [Link]

• ACS Publications. (2025, October 29). IR Spectroscopy: From Experimental Spectra to High-Resolution Structural Analysis by Integrating Simulations and Machine Learning. Retrieved from [Link]

• ACD/Labs. (2008, July 30). IR, NMR and MS of a Sulfonyl Chloride compound. Retrieved from [Link]

• ResearchGate. Reaction of Chlorosulfonyl Isocyanate (CSI) with Fluorosubstituted Alkenes: Evidence of a Concerted Pathway for Reaction of CSI with Fluorosubstituted Alkenes (Preprint). Retrieved from [Link]

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